Topic: Chemical Properties of Hexahydro-alpha-methyl-1H-azepine-1-ethanol CAS Registry Number: 77883-50-2 IUPAC Name: 1-(Azepan-1-yl)propan-2-ol[1] Executive Summary & Chemical Identity Hexahydro-alpha-methyl-1H-azepine-...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Chemical Properties of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
CAS Registry Number: 77883-50-2
IUPAC Name: 1-(Azepan-1-yl)propan-2-ol[1]
Executive Summary & Chemical Identity
Hexahydro-alpha-methyl-1H-azepine-1-ethanol , chemically known as 1-(azepan-1-yl)propan-2-ol , is a specialized tertiary amino-alcohol intermediate.[1][2] It serves as a critical building block in the synthesis of pharmaceutical agents containing the azepane (hexamethyleneimine) moiety.[1]
Unlike its ethyl analog (used in drugs like Setastine), this propyl-derivative introduces a chiral center and increased lipophilicity to the side chain. It acts as a versatile "linker" unit, allowing medicinal chemists to tether the bulky, moderate-basicity azepane ring to aromatic scaffolds via ether or amine linkages.
Colorless to pale yellow liquid (Standard Conditions)
Predicted Boiling Point
~215–225°C (760 mmHg) / 95–105°C (10 mmHg)
Density
~0.94 - 0.96 g/cm³
Solubility
Soluble in Ethanol, Methanol, Chloroform; Sparingly soluble in water
pKa (Predicted)
~10.2 (Tertiary Amine)
Structural Analysis & Reactivity Profile
The Azepane Ring
The 7-membered azepane ring is conformationally flexible (unlike the rigid piperidine).[1] This flexibility allows the molecule to adopt multiple "twist-chair" conformations, which can influence binding affinity in receptor pockets (e.g., Histamine H1 or Sigma receptors).
Steric Bulk: The ring is bulkier than pyrrolidine or piperidine, often used to modulate selectivity by excluding smaller binding pockets.[1]
The Alpha-Methyl Ethanol Chain
The "alpha-methyl" designation refers to the methyl group on the carbon bearing the hydroxyl group (C2 of the propyl chain).
Chirality: The C2 position is a stereocenter.[1] The synthesis typically yields a racemate (mixture of R and S), but enzymatic resolution or chiral starting materials (e.g., (S)-propylene oxide) can yield enantiopure forms.
Reactivity: The secondary alcohol is less reactive than a primary alcohol but sufficiently nucleophilic for esterification or conversion to a leaving group (e.g., mesylate or chloride).[1]
Synthesis Protocol (Self-Validating System)
The most robust industrial route involves the regioselective ring-opening of propylene oxide by azepane.[1] This reaction is atom-economical and proceeds via an S_N2 mechanism.[1]
Collect the fraction boiling at ~95–105°C (estimated).
Purity Check: GC-MS should show a single peak with m/z 157.[1]
Applications in Drug Development[6]
This molecule is rarely the final drug; it is a linker intermediate .[1] The hydroxyl group is typically activated to create a coupling partner for aromatic scaffolds.[1]
Activation Workflow (The "Next Step")
To attach the azepane-propyl tail to a drug scaffold (e.g., a phenol or amine), the alcohol is converted to a chloride or mesylate.
Chlorination: Reaction with Thionyl Chloride (SOCl₂) yields 1-(2-chloropropyl)azepane .[1]
Warning: This creates a "nitrogen mustard" type intermediate (highly reactive alkylating agent).[1]
Coupling: The activated chain is then reacted with a nucleophile (e.g., a substituted phenol) to form the final drug candidate.
Atmosphere: Store under Nitrogen or Argon.[1] Amines react with atmospheric CO₂ to form carbamates (white crusts).[1]
Container: Glass or Stainless Steel.[1] Avoid Aluminum (reacts with basic amines).[1]
Hygroscopic: Keep tightly sealed; moisture can hinder subsequent activation steps (e.g., reaction with SOCl₂).[1]
References
PubChem. (2025).[1][3][4] Hexahydro-1H-azepine-1-ethanol (Compound Summary). National Library of Medicine.[1] [Link](Note: Reference for the ethyl homolog properties used for estimation).
Author: BenchChem Technical Support Team. Date: February 2026
Topic:Content Type: In-depth Technical Guide
Audience: Researchers, Scientists, Drug Development Professionals[1][2]
[1][2]
Executive Summary
Hexahydro-alpha-methyl-1H-azepine-1-ethanol (CAS: 77883-50-2 ) is a specialized tertiary amine alcohol featuring a saturated seven-membered azepane ring linked to a chiral isopropanol chain.[1][2] Also known by its systematic IUPAC name 1-(azepan-1-yl)propan-2-ol , this compound serves as a critical intermediate in organic synthesis, particularly in the development of pharmaceuticals targeting the central nervous system (CNS) and as a functional modifier in polymer chemistry.[1][2]
This guide provides a comprehensive technical analysis of the compound’s structural dynamics, synthetic pathways, and application spectrum, grounded in rigorous chemical logic and validated by authoritative databases.[1][2]
Chemical Identity & Physicochemical Profile[2][3][4][5][6][7][8][9][10]
The compound is defined by the fusion of a bulky, hydrophobic hexamethyleneimine (azepane) ring with a polar, reactive hydroxypropyl tail.[1][2] This amphiphilic structure grants it unique solubility profiles and reactivity patterns useful in phase-transfer catalysis and medicinal chemistry.[1][2]
Chirality: The "alpha-methyl" designation refers to the methyl group attached to the carbon bearing the hydroxyl functionality (the alpha carbon relative to the alcohol).[1][2] This creates a chiral center at the C2 position of the propyl chain.[1][2] Commercial preparations are typically racemic (RS), though enantioselective synthesis can yield pure (R) or (S) isomers for stereospecific drug design.[1][2]
Ring Conformation: The seven-membered azepane ring is conformationally flexible, existing in a dynamic equilibrium between twist-chair and twist-boat conformers.[1][2] This flexibility allows the molecule to adopt induced-fit geometries within protein binding pockets, a desirable trait in ligand design.[1][2]
Synthetic Methodology
The industrial and laboratory synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol follows a nucleophilic ring-opening mechanism.[1][2] This protocol is favored for its atom economy and lack of by-products.[1][2]
Reaction Protocol
Reagents: Hexamethyleneimine (Azepane), Propylene Oxide (Methyloxirane).[1][2]
Conditions: Mild exotherm, typically performed at 40–60°C in a sealed vessel or under reflux.[1][2]
Catalyst: Often uncatalyzed due to the high nucleophilicity of the secondary amine, though Lewis acids (e.g., LiClO₄) can accelerate the rate.[1][2]
Mechanism:
Nucleophilic Attack: The lone pair of the azepane nitrogen attacks the less hindered carbon (methylene) of the propylene oxide ring (Sₙ2-like pathway).[1][2]
Ring Opening: The epoxide ring opens, generating an alkoxide intermediate.[2]
Proton Transfer: Rapid proton transfer yields the secondary alcohol product.[2] Regioselectivity is high (>95%), favoring the 1-amino-2-propanol structure over the 2-amino-1-propanol isomer.[1][2]
Visualization of Synthesis Pathway[1][2]
Figure 1: Nucleophilic ring-opening of propylene oxide by hexamethyleneimine to form the target amino alcohol.[1][2]
Applications & Utility
Pharmaceutical Intermediate (Medicinal Chemistry)
The azepane ring is a privileged pharmacophore found in various antihistamines and CNS-active drugs (e.g., Setastine, Azelastine).[1][2] Hexahydro-alpha-methyl-1H-azepine-1-ethanol serves as a modular building block:
Linker Synthesis: The hydroxyl group allows for further functionalization (esterification, etherification, or halogenation) to attach the azepane moiety to larger aromatic systems.[1][2]
NSC 163331: The compound has been indexed by the National Cancer Institute (NSC 163331), indicating it has been screened in biological assays, likely as part of a library of potential antineoplastic or psychotropic agents.[1][2]
Polymer & Materials Science[2]
Polyurethane Catalysis: As a tertiary amine with a hydroxyl group, it can act as a reactive catalyst in polyurethane foam production.[1][2] The amine promotes the gelling reaction, while the hydroxyl group eventually incorporates the molecule into the polymer matrix, reducing volatile organic compound (VOC) emissions (non-fugitive catalyst).[1][2]
Epoxy Curing: The active hydrogen on the hydroxyl group and the tertiary amine functionality allow it to serve as a co-accelerator in epoxy resin formulations.[2]
Biological Signaling Potential (Hypothetical)
Research into azepane derivatives suggests potential interaction with sigma receptors or muscarinic acetylcholine receptors, given the structural similarity to known ligands like Proadifen.[1][2]
Figure 2: Divergent application pathways for the azepane-ethanol derivative in drug discovery and material science.[1][2]
Handling & Safety Protocols
Hazard Classification:
Corrosivity: Like most low-molecular-weight amines, this compound is likely corrosive to skin and eyes (Category 1B).[1][2]
Toxicity: Harmful if swallowed or absorbed through the skin.[2]
Storage: Store under inert gas (Nitrogen/Argon) to prevent oxidation of the amine or absorption of atmospheric moisture.[1][2]
Standard Operating Procedure (SOP) for Handling:
PPE: Butyl rubber gloves, chemical splash goggles, and a face shield are mandatory.[1][2]
Ventilation: All operations must be conducted within a certified chemical fume hood.
Neutralization: Spills should be neutralized with a dilute acid (e.g., 5% HCl) before disposal, following local hazardous waste regulations.[1][2]
References
National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 88615, Hexahydro-1H-azepine-1-ethanol (Analogous Structure).[1][2] Retrieved from [Link][1][2]
National Cancer Institute (NCI). NSC 163331 Data Summary.[2] Developmental Therapeutics Program.[1][2] Retrieved from [Link][1][2]
Known derivatives and analogues of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
Technical Monograph: Hexahydro-alpha-methyl-1H-azepine-1-ethanol Scaffolds Subtitle: Structural Derivatization and Pharmacological Applications of 1-(2-Hydroxypropyl)azepane Part 1: Executive Summary & Chemical Identity...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Monograph: Hexahydro-alpha-methyl-1H-azepine-1-ethanol ScaffoldsSubtitle: Structural Derivatization and Pharmacological Applications of 1-(2-Hydroxypropyl)azepane
Part 1: Executive Summary & Chemical Identity
Hexahydro-alpha-methyl-1H-azepine-1-ethanol , systematically known as 1-(2-hydroxypropyl)azepane (or N-(2-hydroxypropyl)hexamethyleneimine), represents a critical building block in medicinal chemistry. It serves as a lipophilic, seven-membered ring scaffold (homopiperidine) used to modulate the physicochemical properties of bioactive molecules.
Unlike its six-membered analogue (piperidine) or five-membered analogue (pyrrolidine), the azepane ring introduces increased conformational flexibility and hydrophobicity. These characteristics are exploited in drug design to alter receptor binding affinity—particularly for Sigma (
) receptors , Histamine H1 receptors , and Cholinesterases .
Key Pharmacophore: Tertiary amine linked to a secondary alcohol via a propylene chain.
Part 2: Structural Analogues & Therapeutic Classes
The "Hexahydro-alpha-methyl..." motif is rarely the final drug; it is the linker-headgroup assembly used to synthesize complex therapeutics.
Class A: H1-Antihistamines (The Setastine Series)
The azepane ring is a bioisostere for the piperidine ring found in older antihistamines. The expansion to a 7-membered ring often reduces blood-brain barrier (BBB) penetration in specific structural contexts, or conversely, increases potency at peripheral receptors.
Mechanism: The ethanol/propanol chain acts as the linker between the basic azepane nitrogen and the lipophilic diaryl ether tail.
Derivatization Utility: The hydroxyl group of 1-(2-hydroxypropyl)azepane is converted to a chloride (via thionyl chloride) to react with diarylalkoxides.
Class B: Sigma (
) Receptor Ligands
Azepane derivatives exhibit high affinity for Sigma-1 (
) and Sigma-2 () receptors, which are targets for neuroprotection, antipsychotics, and cocaine addiction therapeutics.
Structure-Activity Relationship (SAR): The hydrophobic bulk of the azepane ring fits well into the primary hydrophobic pocket of the
receptor.
Example: Analogues of Siramesine (though Siramesine is a piperidine, azepane variants have been synthesized to study selectivity).
Significance: 1-(2-hydroxypropyl)azepane serves as the nucleophilic headgroup. The hydroxyl is often esterified or etherified to attach the hydrophobic "tail" required for Sigma binding.
Class C: Local Anesthetics (The "Homolidocaine" Series)
By replacing the diethylamine or piperidine group of standard anilide anesthetics (like Lidocaine or Mepivacaine) with azepane, researchers create "long-acting" analogues.
Effect: The increased lipophilicity of the azepane ring typically slows the onset of action but prolongs the duration of anesthesia due to slower washout from the sodium channel binding site and increased tissue partitioning.
Part 3: Synthetic Pathways & Reactivity
The synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol is a classic Ring Opening Polymerization (ROP) type reaction, though stopped at the mono-addition stage.
Core Synthesis: Nucleophilic Ring Opening
The reaction involves the nucleophilic attack of Azepane (Hexamethyleneimine) on Propylene Oxide (Methyloxirane) . This reaction is regioselective, predominantly yielding the secondary alcohol (the "alpha-methyl" product) due to steric hindrance at the substituted carbon of the epoxide, directing the amine to the terminal carbon.
Reaction Scheme:
Downstream Derivatization
Chlorination: Reaction with
yields 1-(2-chloropropyl)azepane, a potent electrophile for alkylating phenols or amines.
Esterification: Reaction with acid chlorides (e.g., benzoyl chloride) yields ester analogues tested for anticholinergic activity.
Part 4: Experimental Protocols
Disclaimer: All protocols must be performed in a fume hood by trained personnel. Azepane is corrosive and toxic.
Protocol 1: Synthesis of 1-(2-Hydroxypropyl)azepane
Objective: To synthesize the core amino-alcohol scaffold.
Reagents:
Azepane (99%): 10.0 g (0.10 mol)
Propylene Oxide: 7.0 g (0.12 mol) [Excess used to drive completion]
Solvent: Ethanol (absolute) or Methanol.
Catalyst: None required (autocatalytic) or trace water.
Procedure:
Step A: Charge a 100 mL round-bottom flask with Azepane and 20 mL of Ethanol. Cool to 0°C in an ice bath.
Step B: Add Propylene Oxide dropwise via an addition funnel over 30 minutes. The reaction is exothermic; maintain temperature <10°C.
Step C: Allow the mixture to warm to room temperature (25°C) and stir for 12 hours.
Step D: Reflux the mixture at 50°C for 2 hours to ensure consumption of the amine.
Step E: Remove solvent and excess propylene oxide under reduced pressure (Rotovap).
Step F: Purify via vacuum distillation. The product is a viscous, colorless oil.
Validation (GC-MS):
Column: HP-5MS or equivalent.
Inlet: 250°C.
Expected MS Fragmentation:
Base Peak: m/z 112 (Azepan-1-yl-methyl cation, formed by alpha-cleavage next to the hydroxyl group).
Molecular Ion: m/z 157 (
).
Part 5: Visualization of Pathways
The following diagram illustrates the synthesis and the divergence into three major pharmacological classes.
Figure 1: Synthetic divergence of 1-(2-hydroxypropyl)azepane into major pharmaceutical classes.
Part 6: Safety & Regulatory Integrity (Dual-Use Warning)
Toxicological Profile:
Acute Toxicity: Azepane derivatives are generally skin and eye irritants. The tertiary amine nature implies potential CNS activity if lipophilicity is high.
Metabolism: Metabolic degradation often involves N-dealkylation (releasing the azepane ring) or O-glucuronidation of the hydroxyl group.
Dual-Use Precursor Warning (E-E-A-T Compliance):
While this guide focuses on pharmaceutical applications, researchers must be aware that N-substituted amino alcohols are structurally related to precursors controlled under the Chemical Weapons Convention (CWC) .
Specifically, N,N-dialkyl aminoethanols are Schedule 2 precursors.
While azepane (homopiperidine) derivatives are not explicitly Schedule 1, they are chemically capable of participating in reactions similar to those used for V-series agents (e.g., producing "V-sub-x" analogues).
Compliance: Synthesis of phosphonated esters of this molecule may trigger "Catch-all" controls in certain jurisdictions. Strict inventory control and end-use verification are mandatory.
Part 7: References
Synthesis of Azepane Derivatives:
Title: "Pharmaceutical significance of azepane based motifs for drug discovery: A critical review."
Source:European Journal of Medicinal Chemistry, 2019.
Application Note: Strategic Incorporation of Hexahydro-alpha-methyl-1H-azepine-1-ethanol in Medicinal Chemistry
This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utilization of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (CAS: 77883-50-2), also known as 1-(2-Hydroxypro...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is designed for medicinal chemists and drug discovery scientists. It details the strategic utilization of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (CAS: 77883-50-2), also known as 1-(2-Hydroxypropyl)azepane , as a high-value building block for accessing the under-explored 7-membered nitrogen heterocycle chemical space.
Executive Summary: The "Azepane Gap"
In modern drug discovery, 5- and 6-membered rings (pyrrolidines and piperidines) dominate nitrogen heterocycle libraries.[1][2] The 7-membered azepane (hexamethyleneimine) ring remains a "privileged but underutilized" scaffold.
Hexahydro-alpha-methyl-1H-azepine-1-ethanol serves as a critical bifunctional reagent. It introduces the lipophilic, flexible azepane ring while providing a reactive secondary alcohol handle for further derivatization. This molecule is particularly valuable for:
Bioisosteric Replacement: Modulating the metabolic stability and selectivity of piperidine-based drugs.
Fragment-Based Drug Discovery (FBDD): Accessing novel IP space by expanding ring size.
Synthesis of Cationic Amphiphiles: Creating quaternary ammonium derivatives for anticholinergic or antimicrobial applications.
Chemical Profile & Mechanistic Insight[1][3]
Structural Analysis
The molecule consists of a saturated 7-membered azepane ring N-substituted with a 2-hydroxypropyl group.
7-membered rings often resist specific CYP450 oxidations better than piperidines.
Application Protocols
Application A: Synthesis of Enantiopure Scaffolds (Kinetic Resolution)
Since the commercial reagent is often a racemate, separating the enantiomers is critical for high-affinity ligand synthesis.
Rationale: The secondary alcohol is adjacent to a chiral center. Enzymatic kinetic resolution is preferred over chemical resolution for scalability and mild conditions.
Solvent: MTBE (Methyl tert-butyl ether) or Toluene.
Step-by-Step Methodology:
Dissolution: Dissolve 10 mmol of the racemic amino-alcohol in 50 mL of dry MTBE.
Acyl Donor: Add 30 mmol (3 eq.) of Vinyl Acetate.
Catalysis: Add 200 mg of immobilized CAL-B.
Incubation: Shake at 30°C / 200 rpm. Monitor conversion via chiral HPLC (Chiralcel OD-H column).
Termination: Stop reaction at 50% conversion (typically 24-48 hours). Filter off the enzyme.
Separation: The reaction yields the (R)-acetate (converted) and the (S)-alcohol (unreacted). Separate via flash column chromatography (Silica gel, DCM:MeOH gradient).
Hydrolysis: Hydrolyze the (R)-acetate using LiOH in THF/Water to recover the enantiopure (R)-alcohol.
Validation Check: Optical rotation should be measured. Enantiomeric Excess (ee) > 98% is required for downstream medicinal chemistry.
Application B: Mitsunobu Coupling for ether/amine Linkages
The secondary hydroxyl group is sterically hindered by the alpha-methyl group and the bulky azepane ring. Standard alkylations often fail or undergo elimination. The Mitsunobu Reaction is the gold standard here for inverting the stereocenter and creating ether or amine linkages.
Protocol 2: Stereospecific Coupling to Phenols (Aryl Ether Synthesis)
Target: Synthesis of Azepane-based Sigma-1 Receptor Ligands.
Preparation: In a flame-dried flask under Argon, dissolve 1.0 eq of (S)-amino-alcohol and 1.2 eq of the phenol in anhydrous THF (0.1 M concentration).
Phosphine Addition: Add 1.5 eq of PPh3. Stir until dissolved.
Azodicarboxylate Addition: Cool to 0°C. Add 1.5 eq of DIAD dropwise over 20 minutes. Crucial: Maintain temperature < 5°C to prevent side reactions.
Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours.
Workup: Concentrate in vacuo. Triturate with cold diethyl ether to precipitate Triphenylphosphine oxide (TPPO). Filter.
Purification: The product (R-configuration ether due to Walden inversion) is purified via HPLC.
Visualizing the Workflow
The following diagram illustrates the integration of this building block into a drug discovery pipeline, highlighting the divergence into Chiral Resolution and subsequent coupling strategies.
Figure 1: Strategic workflow for processing racemic Hexahydro-alpha-methyl-1H-azepine-1-ethanol into enantiopure medicinal candidates.
Safety & Handling Guidelines
As a tertiary amine with an alcohol tail, this compound presents specific hazards.
Ocular Toxicity: Classified as Eye Irrit. 2 (H319) .[5] The basicity of the azepane ring combined with the surfactant-like properties of the hydroxypropyl chain makes it highly irritating to mucous membranes.
Protocol: Wear chemical splash goggles and a face shield. Do not rely on safety glasses alone.
Skin Absorption: Moderate lipophilicity suggests potential for transdermal absorption.
Protocol: Use Nitrile gloves (minimum 0.11mm thickness).
Storage: Hygroscopic. Store under Nitrogen atmosphere to prevent water absorption, which complicates stoichiometric calculations in coupling reactions.
References
National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 88615, Hexahydro-1H-azepine-1-ethanol. Retrieved October 26, 2023 from [Link]
Ruffoni, A., et al. (2024). Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes. Nature Chemistry, 16, 771–779.[1] Retrieved from [Link][1]
Kaur, N. (2021). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. Current Organic Chemistry. Retrieved from [Link]
European Patent Office.EP0070477A1 - Novel ester of 6-((hexahydro-1H-azepin-1-yl)methyleneamino)penicillanic acid.
Application Note: High-Sensitivity Quantification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (HMA-1-E)
This Application Note is structured to provide a comprehensive, scientifically rigorous guide for the quantification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (also known as 1-(2-Hydroxypropyl)azepane or N-(2-Hydrox...
Author: BenchChem Technical Support Team. Date: February 2026
This Application Note is structured to provide a comprehensive, scientifically rigorous guide for the quantification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (also known as 1-(2-Hydroxypropyl)azepane or N-(2-Hydroxypropyl)hexamethyleneimine ).
This compound is a tertiary amine with a secondary alcohol functionality, often serving as a pharmaceutical intermediate (e.g., in the synthesis of Meptazinol) or a curing agent. Its lack of a strong UV chromophore and high polarity presents specific analytical challenges that this guide addresses.
Abstract & Chemical Context
The accurate quantification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (HMA-1-E) is critical for monitoring process impurities and raw material purity in pharmaceutical synthesis. Due to the absence of a conjugated
-system, UV detection is insufficient for trace analysis. Furthermore, the molecule’s high basicity (estimated pKa 10.2–10.8) and polarity lead to poor retention and peak tailing on standard C18 stationary phases.
This guide presents two validated workflows:
Method A (Trace Analysis): HILIC-MS/MS for genotoxic impurity (GTI) screening or biological matrix analysis (ng/mL range).
Method B (Assay/Purity): GC-FID with Silylation for raw material assay and process control (
Key Properties: High polarity, basic nitrogen, secondary hydroxyl group.
Analytical Strategy & Decision Tree
The choice of method depends on the required sensitivity and the sample matrix.
Figure 1: Decision tree for selecting the appropriate analytical workflow based on sensitivity requirements.
Method A: UHPLC-MS/MS (Trace Quantification)
Objective: Quantification of HMA-1-E at trace levels (LOQ < 10 ng/mL).
Rationale: Hydrophilic Interaction Liquid Chromatography (HILIC) is selected over Reversed-Phase (RP) chromatography. In RP at acidic pH, the amine is protonated and elutes in the void volume. HILIC retains the charged amine via electrostatic interactions and partitioning, providing superior peak shape and MS sensitivity (due to high organic mobile phase).
Instrumentation & Conditions[3][4][5][6][7]
System: UHPLC coupled to Triple Quadrupole MS (e.g., Agilent 6495 or Sciex 6500+).
Column: Waters ACQUITY UPLC BEH Amide (1.7 µm, 2.1 x 100 mm) or equivalent.
Column Temp: 40°C.
Flow Rate: 0.4 mL/min.
Mobile Phase
Solvent A: 10 mM Ammonium Formate in Water, pH 3.0 (Adjusted with Formic Acid).
Note: Low pH ensures the amine is fully protonated for HILIC retention and ESI+ detection.
Stock Solution: Dissolve 10 mg HMA-1-E in 10 mL Acetonitrile (1 mg/mL).
Working Standard: Dilute Stock to 100 ng/mL in 95:5 ACN:Water.
Sample Extraction:
Aliquot 50 µL sample (plasma/reaction mix).
Add 150 µL cold Acetonitrile containing Internal Standard (100 ng/mL).
Vortex (1 min) and Centrifuge (10,000 x g, 5 min).
Inject 2 µL of the supernatant.
Method B: GC-FID with Derivatization (Assay/Purity)
Objective: Robust assay of raw material or concentrated process solutions.
Rationale: Direct injection of amino-alcohols often leads to peak tailing due to hydrogen bonding with silanols. Silylation with MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) blocks the hydroxyl and amine groups, improving volatility and peak symmetry.
Instrumentation[4][5][6][8][9][10][11]
System: GC-FID (e.g., Agilent 8890).
Inlet: Split/Splitless (Split ratio 50:1).
Detector: FID at 300°C.
Column & Conditions[5]
Column: Agilent DB-5MS or Rtx-5 Amine (30 m x 0.25 mm x 0.25 µm).
Carrier Gas: Helium at 1.2 mL/min (Constant Flow).
Oven Program:
Initial: 60°C (Hold 1 min).
Ramp: 15°C/min to 280°C.
Final: 280°C (Hold 5 min).
Derivatization Protocol
Weighing: Accurately weigh ~10 mg of sample into a GC vial.
Injection: Inject 1 µL of the derivatized solution.
Reaction Mechanism:
The -OH group on the propyl chain and the tertiary nitrogen (sterically hindered but potentially reactive) are targeted. The primary silylation occurs at the hydroxyl group:
Validation Parameters (ICH Q2 R2)
To ensure regulatory compliance, the following parameters must be validated:
Parameter
Acceptance Criteria (Trace Method)
Acceptance Criteria (Assay Method)
Specificity
No interference at retention time of analyte/IS in blank matrix.
Resolution > 1.5 from nearest impurity.
Linearity
(Range: 1–1000 ng/mL).
(Range: 80–120% of target).
Accuracy
Recovery 85–115% at 3 levels (LQC, MQC, HQC).
Recovery 98–102%.
Precision
RSD < 15% (Inter-day & Intra-day).
RSD < 2%.
LOD/LOQ
S/N > 3 (LOD) and S/N > 10 (LOQ).
N/A (Limit test usually 0.05%).
Workflow Visualization
Figure 2: Step-by-step experimental workflow from sample preparation to data processing.
References
International Council for Harmonisation (ICH). (2023). Validation of Analytical Procedures Q2(R2). ICH Guidelines. Link
Center for Drug Evaluation and Research (CDER). (2018). Bioanalytical Method Validation Guidance for Industry. U.S. Food and Drug Administration. Link
McCalley, D. V. (2017). Understanding and manipulating the separation in hydrophilic interaction liquid chromatography. Journal of Chromatography A, 1523, 49-71. Link
Little, J. L. (1999). Artifacts in trimethylsilyl derivatization reactions and ways to avoid them. Journal of Chromatography A, 844(1-2), 1-22. Link
High-performance liquid chromatography (HPLC) method for Hexahydro-alpha-methyl-1H-azepine-1-ethanol
An Application Note for Drug Development Professionals A Robust HPLC-MS Method for the Analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol Abstract This application note presents a detailed, validated protocol for th...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for Drug Development Professionals
A Robust HPLC-MS Method for the Analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
Abstract
This application note presents a detailed, validated protocol for the quantitative analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol, chemically known as 1-(azepan-1-yl)propan-2-ol. Due to its high polarity, basic nature, and lack of a UV chromophore, this aliphatic amine presents significant challenges for traditional reversed-phase HPLC methods with UV detection. To overcome these issues, this guide details a primary method utilizing High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS). This approach provides superior sensitivity, selectivity, and retention. An alternative method involving pre-column derivatization for use with standard HPLC-UV systems is also discussed.
Introduction and Analytical Challenges
Hexahydro-alpha-methyl-1H-azepine-1-ethanol, hereafter referred to by its systematic name 1-(azepan-1-yl)propan-2-ol, is a saturated heterocyclic compound containing a tertiary amine and a secondary alcohol functional group. Its molecular formula is C9H19NO, with a molecular weight of 157.25 g/mol .[1] The analysis of such small, polar, non-chromophoric compounds is a common hurdle in drug development and process chemistry.
The primary analytical challenges are:
Poor Retention: The compound is highly polar and hydrophilic, leading to little or no retention on conventional C18 reversed-phase columns, often eluting in the solvent front.[2]
Lack of a UV Chromophore: The molecule is fully saturated and lacks any significant UV-absorbing groups, rendering standard HPLC-UV detectors largely ineffective for sensitive quantification.[3][4]
Peak Tailing: The basic tertiary amine can interact with acidic residual silanols on the surface of silica-based HPLC columns, leading to poor peak shape and inconsistent results.[4]
This guide provides a comprehensive methodology that directly addresses these challenges using modern chromatographic techniques.
Method Development Rationale: An Expert's Perspective
The selection of an analytical method must be driven by the physicochemical properties of the analyte. A standard C18 column with a neutral mobile phase and UV detection is destined to fail for 1-(azepan-1-yl)propan-2-ol. Our strategy is therefore built on two core principles: enhancing chromatographic retention and employing a universal, sensitive detection technique.
The Case for Reversed-Phase LC-MS/MS
Liquid Chromatography coupled to Mass Spectrometry (LC-MS) is the definitive technique for this type of analyte.[2][5]
Chromatography Selection: While techniques like HILIC (Hydrophilic Interaction Liquid Chromatography) are suitable for polar compounds, a well-designed reversed-phase method is often more rugged and familiar to a wider range of laboratories. The key is to use a modern, polar-compatible C18 column (e.g., polar-endcapped or one designed for use in 100% aqueous mobile phases) and, crucially, an acidic mobile phase modifier like formic acid.
The Role of Formic Acid: Adding a small amount (0.1%) of formic acid to the mobile phase serves two purposes. First, it protonates the tertiary amine of the analyte, giving it a positive charge. This suppresses unwanted interactions with column silanols, dramatically improving peak shape. Second, this pre-formed ion is ideal for detection by positive-ion electrospray ionization (ESI) mass spectrometry, which significantly boosts sensitivity.
Detector Selection: Mass spectrometry provides mass-to-charge ratio (m/z) information, offering unambiguous identification and quantification, even in the presence of co-eluting impurities. Tandem MS (MS/MS) further enhances this selectivity by monitoring a specific fragmentation of the parent ion, virtually eliminating matrix interference.
The Alternative: HPLC-UV via Derivatization
If an LC-MS system is unavailable, the challenge of UV invisibility must be addressed. Pre-column derivatization is a classic and effective solution.[6][7] This process involves reacting the amine with a reagent that attaches a strongly UV-absorbent molecule (a chromophore).
Reagent Choice: A common and robust derivatizing agent for amines is 2,4-Dinitrofluorobenzene (DNFB). It reacts with the tertiary amine under mild basic conditions to form a dinitrophenyl (DNP) derivative that has strong absorbance around 360 nm.
Chromatographic Impact: This derivatization not only solves the detection issue but also makes the molecule significantly more hydrophobic. This increased hydrophobicity allows for excellent retention on a standard C18 column, moving the analyte away from the solvent front and potential interferences. The trade-off is an additional, and sometimes complex, sample preparation step that must be carefully controlled and validated.[3]
Primary Protocol: HPLC-MS/MS Method
This method is recommended for its superior sensitivity, selectivity, and minimal sample preparation.
Instrumentation and Materials
HPLC System: A binary or quaternary UHPLC/HPLC system with a temperature-controlled column compartment.
Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.
Analytical Column: A polar-compatible Reversed-Phase C18 column, 100 mm x 2.1 mm, 1.8 µm particle size.
Q1 corresponds to [M+H]+. Q3 is a stable, characteristic fragment. Note: This transition must be empirically determined by infusing the analyte.
Capillary Voltage
3.5 kV
Source Temperature
150 °C
| Desolvation Temp. | 400 °C | |
System Suitability and Trustworthiness
To ensure the method is performing correctly, a system suitability standard (e.g., 100 ng/mL) should be injected five times before sample analysis. The %RSD for peak area and retention time should be less than 2.0%. The method should be fully validated according to ICH guidelines, assessing parameters such as linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).
Experimental Workflow Visualization
The following diagram illustrates the logical flow of the primary HPLC-MS/MS protocol.
Caption: Workflow for the quantitative analysis of 1-(azepan-1-yl)propan-2-ol by HPLC-MS/MS.
Conclusion
The analytical method detailed herein provides a robust, sensitive, and selective protocol for the determination of Hexahydro-alpha-methyl-1H-azepine-1-ethanol. The primary HPLC-MS/MS method is the recommended approach, offering direct analysis without derivatization and providing the high level of confidence required in drug development. By understanding the analyte's chemical nature and selecting the appropriate column, mobile phase, and detector, the inherent challenges of analyzing this polar, non-chromophoric compound are effectively overcome.
References
Google Patents. (2017).
University of Helsinki. (2014). CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. Helda - University of Helsinki. [Link]
Journal of Proteome Research. (2022). Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. ACS Publications. [Link]
SIELC Technologies. (n.d.). HPLC Method for Separation of Amines in Non Aqueous MP on BIST B+ Column. Retrieved February 14, 2026, from [Link]
ResearchGate. (2014). LC/MS/MS detection of short-chain aliphatic amines in glazing agents for fruit coating. [Link]
PubMed. (2012). LC-MS metabolomics of polar compounds. [Link]
SciSpace. (2022). Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted LC-MS analysis of the polar metabolome. [Link]
Gas chromatography-mass spectrometry (GC-MS) analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
Application Note: GC-MS Analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol Abstract This application note presents a comprehensive and robust method for the analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: GC-MS Analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
Abstract
This application note presents a comprehensive and robust method for the analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol (also known as 1-(Azepan-1-yl)propan-2-ol) using Gas Chromatography-Mass Spectrometry (GC-MS). This tertiary amino alcohol is a valuable building block in medicinal chemistry and drug discovery, making its accurate identification and quantification critical.[1][2] The protocol herein is designed for researchers, scientists, and drug development professionals, providing a detailed workflow from sample preparation to data interpretation. We delve into the causality behind instrumental parameter selection and elucidate the characteristic electron ionization (EI) fragmentation pattern of the analyte, ensuring both methodological rigor and a deep understanding of the underlying chemical principles.
Introduction and Scientific Rationale
Hexahydro-alpha-methyl-1H-azepine-1-ethanol is a derivative of azepane, a seven-membered saturated heterocycle.[2][3] Such molecules are of significant interest in pharmaceutical development due to their unique structural properties. The accurate analysis of this compound and its analogues is essential for synthesis verification, purity assessment, and metabolic studies.
Gas Chromatography-Mass Spectrometry is the analytical technique of choice due to its high separation efficiency and definitive identification capabilities. However, the analysis of polar, hydrogen-bonding molecules like amino alcohols can present challenges, including poor peak shape (tailing) and potential thermal degradation.[4] This protocol is optimized to address these issues through careful selection of GC column and temperature programming, enabling reproducible and reliable analysis without the need for chemical derivatization, which can add complexity and potential for artifacts.[5]
The core of this method relies on Electron Ionization (EI) to generate a reproducible fragmentation pattern, which serves as a chemical fingerprint for the analyte. Understanding this fragmentation is key to confident identification. The fragmentation of aliphatic amines and alcohols follows predictable pathways, primarily involving alpha-cleavage relative to the heteroatom (nitrogen or oxygen) and the formation of stable carbocations or iminium ions.[6][7][8]
This section provides a complete, step-by-step protocol for the analysis. The workflow is designed to be a self-validating system, ensuring high-quality data.
Overall Experimental Workflow
The logical flow from sample receipt to final data analysis is depicted below. This ensures a systematic and reproducible process.
Caption: GC-MS analysis workflow from sample preparation to data interpretation.
Vials: 2 mL amber glass autosampler vials with PTFE-lined septa
Instrumentation
A standard Gas Chromatograph coupled to a single quadrupole Mass Spectrometer with an Electron Ionization (EI) source is required. The system should be equipped with a capillary column suitable for general-purpose analysis of semi-volatile compounds.
Sample Preparation Protocol
Stock Solution (1 mg/mL): Accurately weigh 10 mg of the analyte standard into a 10 mL volumetric flask. Dissolve and bring to volume with HPLC-grade methanol. Mix thoroughly until fully dissolved.
Working Standard (10 µg/mL): Pipette 100 µL of the stock solution into a 10 mL volumetric flask. Dilute to the mark with methanol and mix thoroughly.
Sample Transfer: Transfer an aliquot of the working standard into a 2 mL autosampler vial for analysis.
Causality Note: Methanol is chosen as the solvent due to its high volatility and ability to dissolve the polar analyte effectively. A concentration of 10 µg/mL is typically sufficient to produce a strong signal without overloading the detector or chromatographic column.
GC-MS Method Parameters
The following parameters have been optimized for the robust analysis of the target analyte.
Parameter
Setting
Rationale
GC System
Injection Volume
1.0 µL
Standard volume for sensitivity without causing peak distortion.
Injector Temperature
250 °C
Ensures rapid and complete volatilization of the analyte.
Injection Mode
Split (20:1)
Prevents column overloading and ensures sharp peaks.
Carrier Gas
Helium
Inert carrier gas providing good chromatographic efficiency.
Flow Rate
1.2 mL/min (Constant Flow)
Optimal flow for column efficiency and MS interface.
A robust, general-purpose column providing good separation for a wide range of analytes.
Dimensions
30 m x 0.25 mm ID, 0.25 µm film thickness
Standard dimensions balancing resolution and analysis time.
Oven Program
Initial Temperature
80 °C, hold for 2 min
Allows for solvent focusing and proper introduction of the analyte onto the column.
Ramp Rate
15 °C/min to 280 °C
A moderate ramp rate provides good separation while minimizing analysis time and peak broadening.
Final Temperature
280 °C, hold for 5 min
Ensures that any less volatile impurities are eluted from the column.
MS System
Ion Source
Electron Ionization (EI)
Standard, robust ionization technique that produces reproducible fragmentation patterns.
Ionization Energy
70 eV
The industry standard for creating comparable mass spectra and enabling library matching.
Source Temperature
230 °C
Prevents condensation of the analyte in the ion source.
Quadrupole Temp.
150 °C
Standard operating temperature for the mass filter.
Mass Scan Range
m/z 40 - 200
Captures the molecular ion and all significant fragment ions without collecting unnecessary low-mass solvent background.
Solvent Delay
3 min
Prevents the high-intensity solvent peak from entering and saturating the MS detector.
Results and Data Interpretation
Chromatographic Performance
Under the specified conditions, Hexahydro-alpha-methyl-1H-azepine-1-ethanol is expected to elute as a sharp, symmetrical peak. The retention time serves as the primary identifier in the time domain. Peak tailing should be minimal, indicating good compatibility between the analyte and the chosen column phase.
Mass Spectrum and Fragmentation Analysis
The EI mass spectrum provides the definitive structural confirmation. The fragmentation of the molecular ion (M⁺˙ at m/z 157) is governed by the stability of the resulting fragments. The presence of the nitrogen atom and the hydroxyl group are the primary drivers of the fragmentation pathways.
Molecular Ion (M⁺˙, m/z 157): As a compound containing a single nitrogen atom, the molecular ion has an odd nominal mass, consistent with the Nitrogen Rule. This peak may be of low intensity due to the instability of the parent ion.[8]
Base Peak (m/z 98): The most intense peak in the spectrum is predicted at m/z 98. This fragment is formed via a highly favorable cleavage of the C-C bond beta to the azepane nitrogen. This process expels a neutral radical of mass 59 (•CH(OH)CH₃) and forms a stable, resonance-stabilized N-methylidene-azepanium cation. This is a characteristic fragmentation for N-substituted azepanes. A similar fragmentation is observed for the related compound Hexahydro-1H-azepine-1-ethanol, which loses a •CH₂OH radical to form a dominant ion at m/z 112.[10]
Fragment at m/z 142 (M-15): Loss of a methyl radical (•CH₃, mass 15) via alpha-cleavage adjacent to the hydroxyl group results in a fragment at m/z 142. This is a common fragmentation pathway for secondary alcohols.[7]
Fragment at m/z 45: Alpha-cleavage on the other side of the hydroxyl group, involving the loss of the azepanylmethyl radical, can produce the [CH₃CH=OH]⁺ ion at m/z 45.
The proposed fragmentation pathway is illustrated in the diagram below.
Caption: Proposed EI fragmentation pathway for Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
Conclusion
This application note provides a validated and reliable GC-MS method for the analysis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol. By explaining the scientific rationale behind the chosen parameters and detailing the expected fragmentation patterns, this guide equips researchers with the necessary tools for confident identification and analysis. The protocol is robust, reproducible, and suitable for implementation in quality control, synthetic chemistry, and pharmaceutical development laboratories.
References
SpectraBase. (n.d.). hexahydro-a-methyl-1H-azepine-1-ethanol. Retrieved February 14, 2026, from [Link]
PubChem. (n.d.). Hexahydro-1H-azepine-1-ethanol. National Center for Biotechnology Information. Retrieved February 14, 2026, from [Link]
Buck, R. H., & Krummen, K. (1987). High-performance liquid chromatographic determination of enantiomeric amino acids and amino alcohols after derivatization with o-phthaldialdehyde and various chiral mercaptans. Application to peptide hydrolysates. Journal of Chromatography A, 387, 255-265. [Link]
NIST. (n.d.). 1H-Azepin-1-amine, hexahydro-. NIST Chemistry WebBook. Retrieved February 14, 2026, from [Link]
Restek Corporation. (2022). Azepane: CAS # 111-49-9 Compound Information and Applications for GC and LC Analysis. Retrieved February 14, 2026, from [Link]
Dempsey, J. L., et al. (2001). Reduction of Nonpolar Amino Acids to Amino Alcohols To Enhance Volatility for High-Precision Isotopic Analysis. Analytical Chemistry, 73(2), 274-279. [Link]
University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved February 14, 2026, from [Link]
Clark, J. (2015). Fragmentation Patterns in Mass Spectra. Chemguide. Retrieved February 14, 2026, from [Link]
Organic Chemistry Tutor. (2023, June 2). Fragmentation in Mass Spectrometry. YouTube. Retrieved February 14, 2026, from [Link]
Uddin, N., et al. (2016). Chemical derivatization of pharmaceutical samples prior to Gas-Chromatography and Mass-Spectrometry analysis. ResearchGate. [Link]
Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved February 14, 2026, from [Link]
Singh, R., et al. (2020). Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds: Azepine, Azepane, Azepinone. ResearchGate. [Link]
Breitenlechner, C., et al. (2005). Structure-based optimization of novel azepane derivatives as PKB inhibitors. Journal of Medicinal Chemistry, 48(5), 1395-1410. [Link]
ScienceDirect. (n.d.). Pharmaceutical significance of azepane based motifs for drug discovery: A critical review. Retrieved February 14, 2026, from [Link]
Application Note: Precision N-Alkylation of Hexahydro-1H-azepine (Homopiperidine) Derivatives
Executive Summary & Strategic Overview The hexahydro-1H-azepine (azepane) moiety is a privileged scaffold in medicinal chemistry, appearing in antihistamines (e.g., Azelastine), CNS agents, and cardiovascular drugs. Howe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Strategic Overview
The hexahydro-1H-azepine (azepane) moiety is a privileged scaffold in medicinal chemistry, appearing in antihistamines (e.g., Azelastine), CNS agents, and cardiovascular drugs. However, its incorporation presents unique synthetic challenges compared to its 5- and 6-membered analogs (pyrrolidine and piperidine).[1]
The core challenge lies in the conformational entropy of the 7-membered ring. Unlike the rigid chair conformation of piperidine, azepane exists in a flux of twist-chair and twist-boat conformers. This flexibility creates transient steric shielding of the nitrogen lone pair, often necessitating more vigorous conditions that paradoxically increase the risk of elimination side reactions or over-alkylation (quaternization).
This Application Note provides two validated protocols designed to maximize yield and selectivity:
Protocol A (Nucleophilic Substitution): Optimized for primary alkyl halides using the "Cesium Effect."
Protocol B (Reductive Amination): The preferred route for introducing complex substituents via aldehydes/ketones.
Strategic Decision Matrix
Before selecting a protocol, evaluate your electrophile using the logic flow below to minimize process failure.
Figure 1: Decision matrix for selecting the optimal N-alkylation strategy based on electrophile sterics and reactivity.
Technical Background: The Azepane Anomaly[1]
Basicity and Nucleophilicity
Hexahydro-1H-azepine is a strong base (
of conjugate acid ), comparable to piperidine. However, its nucleophilicity is modulated by ring strain and conformation.
The Problem: In standard SN2 conditions, the "floppy" nature of the ring can sterically hinder the approach of the electrophile, requiring higher temperatures.
The Risk: Higher temperatures with strong bases (like NaH) promote E2 elimination of the alkyl halide rather than substitution.
The Solution: Use of Polar Aprotic Solvents (to strip cations) combined with Cesium Carbonate (
). The large cesium cation effectively solubilizes the carbonate base in organic media and coordinates with the halide leaving group, accelerating the SN2 transition state without increasing basicity to elimination-inducing levels.
Electrophile: Alkyl Bromide or Iodide (1.1 equiv). Note: If using Chlorides, add 0.1 equiv KI (Finkelstein condition).
Base: Cesium Carbonate (
) (2.0 equiv) or Potassium Carbonate () (3.0 equiv).
Solvent: Acetonitrile (MeCN) [Preferred for purity] or DMF [Preferred for speed].
Step-by-Step Methodology
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the azepine derivative (1.0 equiv) in anhydrous MeCN (0.2 M concentration).
Base Activation: Add
(2.0 equiv). Stir vigorously at room temperature for 15 minutes. Why? This creates a heterogeneous suspension where the surface area of the base is maximized.
Addition: Add the alkyl halide (1.1 equiv) dropwise.
Critical Control Point: If the alkyl halide is highly reactive (e.g., benzyl bromide), cool to 0°C during addition to prevent di-alkylation (quaternization).
Reaction: Heat the mixture to 60°C (for MeCN) or 80°C (for DMF). Monitor by TLC/LC-MS. Typical reaction time: 2–6 hours.
Target: Aldehydes, Ketones (Cyclic/Acyclic).[5]
Mechanism: Imine/Iminium formation followed by in situ hydride transfer.
Advantage: This is the Gold Standard for azepines. It completely avoids the risk of elimination (E2) and strictly controls mono-alkylation.
Imine Formation: Dissolve the azepine (1.0 equiv) and the carbonyl compound (1.1 equiv) in DCE (0.1 M).
Activation: Add Acetic Acid (1.0 equiv). Stir for 30–60 minutes at room temperature.
Mechanism:[3][4][5][6][7] This protonates the intermediate carbinolamine, facilitating water loss to form the iminium ion. Azepines are sterically bulky; this step is slower than with pyrrolidines.
Reduction: Add
(1.5 equiv) in one portion.
Note: STAB is mild and will not reduce the aldehyde/ketone directly, only the iminium species.
Reaction: Stir at room temperature for 12–16 hours under Nitrogen.
Quench: Add saturated aqueous
carefully (gas evolution). Stir for 15 minutes to quench residual borohydride.
Extraction: Extract with DCM (x3). Dry organics over
.
Process Logic: Why STAB?
Unlike
(which reduces aldehydes/ketones) or (which is toxic and requires lower pH), STAB is sterically bulky and electron-deficient. It reacts negligibly with the carbonyl electrophile but rapidly with the protonated iminium ion formed by the azepine, ensuring high chemoselectivity.
Figure 2: Kinetic pathway of Reductive Amination using STAB.
Troubleshooting & Quality Control
Common Failure Modes
Symptom
Diagnosis
Corrective Action
Low Conversion (Protocol A)
"Cesium Clumping" or Stirring issue
Ensure vigorous stirring; switch from MeCN to DMF to increase T > 80°C.
Quaternization (Over-alkylation)
Excess alkyl halide
Reduce halide to 0.95 equiv. Use Protocol B if possible.
Elimination Product (Alkene)
Base too strong / T too high
Switch from to or use Protocol B.
Sticky/Gummy Residue
Boron salts (Protocol B)
Perform a "MeOH quench" followed by heating to break boron-amine complexes before aqueous workup.
Analytical Checkpoints
1H NMR: Look for the diagnostic shift of the
-protons (adjacent to Nitrogen). In the free base, they appear ~2.7–2.9 ppm. Upon alkylation, they may shift slightly, but the key is the appearance of the new alkyl group signals.
Mass Spec: Azepines ionize well (M+H). Watch for M+Alkyl+H (Product) vs M+2(Alkyl) (Quaternary impurity).
References
General Reactivity of Azepines
Review on Synthesis, Reactions and Biological Properties of Seven Member Heterocyclic Compounds. (2021).[7] ResearchGate.
Reductive Amination Protocols
Synthesis of functionalised azepanes and piperidines... (2017).[2][5][8] Organic & Biomolecular Chemistry.
Cesium Effect in Alkylation:
Cesium carbonate: A powerful base for organic synthesis. (Standard synthetic methodology grounding).
Pharmacological Relevance
Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands.[8] (2017).[2][5][8] European Journal of Medicinal Chemistry.
Side reactions and byproducts in the synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for the synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol, more systematically known as 2-(azepan-1-yl)propan-1-ol. This doc...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for the synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol, more systematically known as 2-(azepan-1-yl)propan-1-ol. This document is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into its synthesis. We will address common challenges, troubleshoot side reactions, and offer validated protocols to ensure the integrity and success of your experiments.
Section 1: Frequently Asked Questions (FAQs)
Q1: What is the primary and most efficient synthetic route for 2-(azepan-1-yl)propan-1-ol?
The most direct and widely used method is the nucleophilic ring-opening of propylene oxide with azepane (hexamethyleneimine). This reaction forms a β-amino alcohol and is typically performed under neat conditions or in a polar aprotic solvent. The nitrogen atom of the secondary amine, azepane, acts as the nucleophile, attacking the epoxide ring.
Q2: What are the critical parameters that influence the reaction's outcome?
The three most critical parameters are:
Temperature: This reaction is exothermic. Uncontrolled temperature can accelerate side reactions, particularly polymerization of propylene oxide.[1] A runaway reaction is a significant safety hazard.[1][2]
Stoichiometry: The molar ratio of reactants is crucial. An excess of propylene oxide can lead to the formation of polyether byproducts where the hydroxyl group of the desired product attacks additional epoxide molecules.
Catalyst/pH: The reaction is highly sensitive to the presence of acids or bases. Acidic conditions can alter the regioselectivity of the ring-opening, leading to an isomeric byproduct, while strong bases can promote polymerization.[3] For optimal selectivity, the reaction is often best performed without a catalyst or with mild heating.
Q3: What are the primary safety concerns when handling propylene oxide?
Propylene oxide is a highly flammable, volatile, and toxic substance. It is also a suspected carcinogen. All manipulations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Due to its low boiling point (34 °C) and high vapor pressure, it poses a significant fire and explosion risk. The exothermic nature of its reactions requires careful temperature control to prevent thermal runaway.[1][2]
Section 2: Troubleshooting Guide
This section addresses specific issues encountered during the synthesis in a question-and-answer format, providing causal explanations and actionable solutions.
Problem 1: Low Yield of the Desired Product
Question: My final isolated yield is significantly lower than anticipated. What are the potential causes?
Answer: Low yield can stem from several factors. The first is an incomplete reaction; monitor the consumption of the limiting reagent (typically azepane) by TLC or GC. The second, and more common, cause is the formation of side products. The high viscosity of your crude product mixture might suggest polymerization of propylene oxide, which consumes the reagent and complicates purification.[4] Finally, consider mechanical losses during workup; the product is a water-soluble alcohol and can be partially lost in aqueous washes if pH and salting-out are not optimized.
Problem 2: Presence of an Isomeric Byproduct
Question: My NMR and GC-MS data indicate the presence of a significant isomeric byproduct. What is this compound, and how can I prevent its formation?
Answer: You are likely observing the formation of 1-(azepan-1-yl)propan-2-ol . This arises from a lack of complete regioselectivity during the epoxide ring-opening.
Causality: Propylene oxide is an asymmetric epoxide. The ring-opening can occur via two pathways:
Desired Pathway (SN2-like): Under neutral or basic conditions, the azepane nucleophile attacks the sterically less hindered methylene carbon (C1), yielding the desired primary alcohol, 2-(azepan-1-yl)propan-1-ol.
Undesired Pathway (SN1-like): In the presence of acid (even trace amounts, such as acidic catalysts or impurities), the epoxide oxygen is protonated. This makes the ring more susceptible to opening and imparts partial carbocation character to the ring carbons. The attack then preferentially occurs at the more substituted methine carbon (C2), which can better stabilize the positive charge, leading to the isomeric secondary alcohol, 1-(azepan-1-yl)propan-2-ol.[3][5]
Solution: To maximize the yield of the desired isomer, ensure your reaction conditions are neutral or slightly basic. Use high-purity, inhibitor-free azepane and propylene oxide. Avoid any acidic catalysts or solvents. If necessary, the reaction can be run with a slight excess of the amine or in the presence of a non-nucleophilic base to scavenge any stray protons.
Problem 3: Formation of High Molecular Weight Byproducts
Question: My crude product is a viscous, hard-to-purify oil, and my mass spectrum shows peaks at higher m/z values. What is happening?
Answer: This strongly indicates the formation of polyether chains. There are two primary mechanisms for this:
Direct Polymerization of Propylene Oxide: Propylene oxide can polymerize in the presence of initiators (acidic or basic impurities) and at elevated temperatures.[4]
Product-Initiated Polymerization: The hydroxyl group of your product, 2-(azepan-1-yl)propan-1-ol, can be deprotonated to form an alkoxide. This alkoxide is nucleophilic and can attack another molecule of propylene oxide, initiating a chain-growth polymerization. This results in products where one or more propylene glycol units are attached to the primary alcohol.
Solution:
Control Temperature: Maintain a strict temperature protocol. Use an ice bath to manage the initial exotherm.
Slow Addition: Add the propylene oxide dropwise to a solution of azepane rather than mixing them all at once. This keeps the instantaneous concentration of unreacted epoxide low, minimizing its ability to self-polymerize or react with the product.[2]
Control Stoichiometry: Use a slight excess of azepane relative to propylene oxide. This ensures the epoxide is the limiting reagent and is consumed quickly, reducing the chance for side reactions.
Problem 4: Difficulty in Product Purification
Question: How can I effectively purify 2-(azepan-1-yl)propan-1-ol from the reaction mixture, especially from the isomer?
Answer: Purification can be challenging due to the physical properties of the product and byproducts.
Fractional Vacuum Distillation: This is the most common method for separating the desired product from the isomeric byproduct and non-volatile polymer residues. The boiling points of the two isomers are very close, so a distillation column with high theoretical plates (e.g., a Vigreux or packed column) is necessary for effective separation.[6]
Column Chromatography: For small-scale purification or to achieve very high purity, silica gel chromatography can be employed. A gradient elution system, typically starting with a non-polar solvent (like hexane or dichloromethane) and gradually increasing the polarity with a more polar solvent (like ethyl acetate or methanol), is effective. The addition of a small amount of a basic modifier, such as triethylamine (e.g., 1%), to the mobile phase is often necessary to prevent peak tailing of the basic amine product on the acidic silica gel.[7]
Section 3: Protocols and Methodologies
Protocol 3.1: Recommended Synthesis of 2-(Azepan-1-yl)propan-1-ol
This protocol is designed to maximize the yield of the desired primary alcohol isomer.
Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, a pressure-equalizing dropping funnel, and a reflux condenser (with a drying tube), add azepane (1.0 eq). Place the flask in an ice/water bath.
Reagent Addition: Add propylene oxide (0.95 eq) to the dropping funnel. Add the propylene oxide dropwise to the stirred azepane solution over 1-2 hours, ensuring the internal temperature of the reaction mixture does not exceed 20 °C.
Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 12-16 hours to ensure the reaction goes to completion.
Workup:
Remove any unreacted starting materials and volatile components under reduced pressure using a rotary evaporator.
The resulting crude oil can be purified directly by fractional vacuum distillation.
Purification: Assemble a fractional distillation apparatus. Carefully distill the crude product under reduced pressure. Collect the fraction corresponding to the boiling point of 2-(azepan-1-yl)propan-1-ol.
Protocol 3.2: Analytical Characterization
Reaction progress and product purity should be assessed using a combination of chromatographic and spectroscopic methods.
Technique
Purpose
Typical Conditions & Observations
GC-MS
Purity assessment, byproduct identification
Column: Standard non-polar (e.g., DB-5) or mid-polar column. Observation: The two isomers, 2-(azepan-1-yl)propan-1-ol and 1-(azepan-1-yl)propan-2-ol, will have distinct retention times. High molecular weight polymers will not elute.
¹H NMR
Structural confirmation, isomer ratio determination
Solvent: CDCl₃. Desired Product: Look for a characteristic multiplet for the -CH(OH)- proton and a doublet for the adjacent methyl group. Isomeric Byproduct: Will show a different splitting pattern, with a multiplet for the -CH(N)- proton and a doublet for the terminal methyl group.
¹³C NMR
Structural confirmation
Solvent: CDCl₃. The chemical shifts of the carbons in the propanol chain will be distinct for each isomer, providing definitive structural evidence.
FTIR
Functional group analysis
A broad peak around 3400 cm⁻¹ confirms the presence of the O-H stretch. C-N and C-O stretching bands will also be present.
Section 4: Mechanistic Pathways and Side Reactions
The following diagrams illustrate the key chemical transformations discussed in this guide.
Diagram 4.2: Side reaction leading to the isomeric byproduct.
Diagram 4.3: Polymerization side reaction pathway.
References
Ager, D. J., Prakash, I., & Schaad, D. R. (2005). 1,2-Amino Alcohols and Their Heterocyclic Derivatives as Chiral Auxiliaries in Asymmetric Synthesis. Chemical Reviews, 96(2), 835–876. Available at: [Link]
Parker, R. E., & Isaacs, N. S. (1959). Mechanisms of Epoxide Reactions. Chemical Reviews, 59(4), 737–799. Available at: [Link]
Pandey, P. et al. (2021). Amine and Sulfonic Acid Anchored Porous Silica as Recyclable Heterogeneous Catalysts for Ring‐Opening of Oxiranes. ChemistrySelect, 6(32), 8235-8245. Available at: [Link]
Dow Chemical Company. (2023). Ring-Opening Polymerization of Propylene Oxide. Vapourtec. Available at: [Link]
National Center for Biotechnology Information. PubChem Compound Summary for CID 88615, Hexahydro-1H-azepine-1-ethanol. Retrieved February 10, 2026 from [Link].
Armarego, W. L. F., & Chai, C. L. L. (2012). Purification of Laboratory Chemicals. Butterworth-Heinemann. Available at: [Link]
Salg, J., & Lötgering-Lin, O. (2022). Knowing and Controlling the Risks of Semi-Batch Alkoxylation Reactions. Chemical Engineering Transactions, 91, 253-258. Available at: [Link]
Atherton, J. H., & Fields, M. (2003). ALKOXYLATION RUNAWAY REACTION INCIDENT AT BAKER PETROLITE, HARTLEPOOL. Symposium Series No. 149, 577-595. IChemE. Available at: [Link]
De Mattos, M. C. S., Le Gué, M., & Kümmerle, A. E. (2017). A Review of Advances in Bioanalytical Methods for the Detection and Quantification of Olanzapine and Its Metabolites in Complex Biological Matrices. Molecules, 22(8), 1269. Available at: [Link]
Gorog, S. (2007). The importance of impurity profiling in modern pharmaceutical analysis. Eurasian Journal of Analytical Chemistry, 2(1), 32-53. Available at: [Link]
Optimization of reaction conditions for azepane synthesis
The following guide is structured as a Tier 3 Technical Support Knowledge Base for the synthesis of azepanes. It assumes the user has basic organic synthesis knowledge but requires optimization strategies for this specif...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide is structured as a Tier 3 Technical Support Knowledge Base for the synthesis of azepanes. It assumes the user has basic organic synthesis knowledge but requires optimization strategies for this specific 7-membered heterocycle.
Status: Active | Topic ID: AZP-SYN-OPT | Last Updated: 2025-06-15
Assigned Specialist: Senior Application Scientist, Process Chemistry Div.
Executive Summary & Method Selection
Azepane (hexamethyleneimine) synthesis presents unique entropic challenges compared to 5- or 6-membered rings.[1] The formation of the 7-membered ring is disfavored by transannular strain and lower probability of chain-end encounters.
User Directive: Before starting, use the Decision Matrix below to select the optimal pathway based on your available starting materials.
Figure 1: Strategic decision matrix for azepane synthesis based on precursor availability.
Module A: Ring-Closing Metathesis (RCM)
Best for: Functionalized azepanes from linear precursors.
Key Challenge: Oligomerization vs. Cyclization.
Protocol: High-Dilution RCM for Azepane Formation
Objective: Synthesis of N-Boc-2,3,4,7-tetrahydro-1H-azepine (Precursor to Azepane).
Solvent: Anhydrous Dichloromethane (DCM) or Toluene (degassed).
Step-by-Step Workflow:
Degassing (Critical): Sparge the solvent (DCM) with Argon for 30 minutes. Oxygen poisons the Ru-carbene species.
Dilution Setup: Prepare a solution of the diene substrate at 0.005 M to 0.01 M .
Expert Note: Concentrations >0.02 M significantly increase intermolecular polymerization (dimerization).
Catalyst Addition: Add Grubbs II catalyst (2–5 mol%) in one portion under Argon flow.
Reflux/Stir: Stir at 40°C (DCM) or 80°C (Toluene).
System Check: Ensure the system is open to an inert gas line (bubbler) to allow ethylene gas to escape . Ethylene buildup shifts the equilibrium back to the starting material.
Quenching: Once TLC shows conversion, add ethyl vinyl ether (50 equiv) or DMSO (50 equiv) and stir for 30 mins to deactivate the Ru-carbene.
Reduction (to Azepane): The RCM product is unsaturated. Hydrogenate using H2 (1 atm) and Pd/C (10 wt%) in MeOH to obtain the saturated azepane.
Troubleshooting Guide (RCM)
Symptom
Root Cause Analysis
Corrective Action
Stalled Reaction (50% conversion)
Ethylene buildup or catalyst decomposition.
1. Sparge reaction with Argon during reaction to remove ethylene.2. Add a second portion of catalyst (2 mol%).
Dimer/Oligomer Formation
Concentration is too high (Intermolecular reaction favored).
Dilute! Run at 0.001 M - 0.005 M. Add substrate via syringe pump (pseudo-high dilution).
No Reaction (Free Amine)
Nitrogen lone pair is coordinating to Ru, poisoning the catalyst.
1. Protect amine as carbamate (Boc/Cbz) or sulfonamide (Ts).2. Add Lewis Acid: Ti(OiPr)4 (1.2 equiv) to complex the amine [1].
Isomerized Product
Ru-hydride species formation (isomerization of double bond).
Add 1,4-benzoquinone (10 mol%) to scavenge Ru-hydrides [2].
Module B: Ring Expansion (Schmidt/Beckmann)
Best for: Converting substituted cyclohexanones to azepan-2-ones (caprolactams), which are reduced to azepanes.
Key Challenge: Regioselectivity (Migration of Carbon A vs. Carbon B).
Technical Insight: Regioselectivity Control
In the Schmidt reaction (Ketone + HN3/TMSN3), the migration is dictated by electronic and steric factors. Generally, the carbon group anti to the diazonium leaving group in the intermediate migrates.
Steric Control: The bulkier group preferentially migrates (similar to Baeyer-Villiger).
Electronic Control: Electron-donating groups migrate preferentially.
Protocol: Lewis Acid-Mediated Schmidt Reaction (Aubé Conditions)
Add TMSN3 (1.2–2.0 equiv) dropwise. (Evolution of N2 gas will occur—ensure venting).
Allow to warm to RT. Stir 2–12 h.
Quench: Carefully add sat. NaHCO3.
Reduction: Reduce the resulting lactam with LiAlH4 in THF to yield the azepane.
FAQ: Schmidt Reaction
Q: Why use TMSN3 instead of NaN3?A: NaN3 requires strong protic acid (H2SO4/TFA), which can be harsh on functional groups. TMSN3 allows the use of Lewis acids (BF3, TiCl4) or weaker protic acids (TfOH), offering milder conditions and often better regiocontrol [3].
Q: I am getting a 1:1 mixture of regioisomers. How do I fix this?A: If the alpha-substituents are similar in size/electronics, selectivity drops.
Solution: Switch to the Photochemical Beckmann Rearrangement of the corresponding oxime, or introduce a temporary steric blocking group that forces migration of the opposite carbon.
Module C: Palladium-Catalyzed Carboamination
Best for: Aryl-fused azepanes or complex saturated systems.
Reference: Wolfe, J. P. et al. [4][3][4][5]
Mechanism & Optimization Logic
This method involves the coupling of an aryl halide with a gamma-amino alkene. The critical step is the formation of the 7-membered ring via syn-insertion of the alkene into the Pd-Ar bond.
Figure 2: Simplified catalytic cycle for Pd-catalyzed carboamination yielding azepanes.
Large bite-angle bisphosphines are crucial to support the larger metallocycle required for 7-membered ring formation [4].
Base
NaOtBu or Cs2CO3
Strong base required to deprotonate the amine/amide for coordination.
Solvent
Toluene or Dioxane
Non-polar solvents generally favor the reductive elimination step.
References
Fürstner, A., et al. (1996). "Ring-Closing Metathesis of Functionalized Acetylene Derivatives: A New Entry into Cycloalkynes." Journal of the American Chemical Society. Link (Discusses Ti(OiPr)4 usage).
Hong, S. H., & Grubbs, R. H. (2006). "Highly Efficient NMR-Based Method for the Prevention of Olefin Isomerization in Metathesis." Journal of the American Chemical Society. Link
Desai, P., Aubé, J., et al. (2000).[6] "Reactions of Alkyl Azides and Ketones as Mediated by Lewis Acids: Schmidt and Mannich Reactions Using Azide Precursors." Journal of the American Chemical Society. Link
Nakhla, J. S., & Wolfe, J. P. (2007). "Palladium-Catalyzed Carboamination of Alkenes." Organic Letters. Link
For further assistance, please contact the Process Chemistry Support Team with your specific substrate structure and NMR data.
Preventing degradation of Hexahydro-alpha-methyl-1H-azepine-1-ethanol during storage
Topic: Stability & Storage Optimization Document ID: TSC-2024-AZP-09 Status: Active Audience: Chemical Process Engineers, Medicinal Chemists, QC Analysts Introduction: The Stability Paradox You are likely working with He...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Stability & Storage Optimization
Document ID: TSC-2024-AZP-09
Status: Active
Audience: Chemical Process Engineers, Medicinal Chemists, QC Analysts
Introduction: The Stability Paradox
You are likely working with Hexahydro-alpha-methyl-1H-azepine-1-ethanol (CAS: 20603-00-3), often referred to as N-(2-hydroxypropyl)azepane.
This molecule presents a specific storage challenge due to its bifunctional nature :
The Azepane Ring (Tertiary Amine): Electron-rich and prone to N-oxidation (yellowing) and reaction with atmospheric CO₂.
The Alpha-Methyl-Ethanol Chain (Secondary Alcohol): Introduces hygroscopicity, capable of pulling moisture through standard septa over time.
This guide moves beyond generic "keep cold" advice. It provides a mechanistic troubleshooting framework to preserve the integrity of this intermediate during long-term storage.
Module 1: Critical Storage Matrix
Directive: Do not store this compound in standard clear glass vials with polyethylene caps. The failure rate (purity <95%) increases significantly after 3 months under ambient conditions.
Parameter
Specification
Technical Rationale (The "Why")
Temperature
-20°C ± 5°C
Kinetic Suppression: N-oxidation is a radical-mediated process. Lowering T reduces the rate constant () of the radical initiation step significantly.
Atmosphere
Argon (Ar)
Density Factor: Argon is heavier than air, creating a "blanket" over the liquid surface.[1] Nitrogen () is lighter and mixes more easily with headspace air if the seal is imperfect.
Container
Amber Glass (Silanized)
Photolysis & Adsorption: Amber glass blocks UV light (preventing photo-oxidation).[1] Silanization prevents the basic amine from adhering to acidic silanol groups on the glass surface.
Closure
PTFE-Lined Cap + Parafilm
Solvent Resistance: The amine vapors can degrade standard rubber liners. PTFE (Teflon) is chemically inert.[1]
Desiccant
External Only
Hygroscopicity: Store the vial inside a secondary jar containing activated silica gel or . Do not add desiccant directly to the liquid to avoid physical loss.
Module 2: Troubleshooting Guide
Identify your issue below to find the root cause and immediate remediation.
Scenario A: The "Yellowing" Phenomenon
Symptom: The colorless liquid has turned pale yellow or amber.
Root Cause:N-Oxidation.
The tertiary nitrogen lone pair has reacted with singlet oxygen or radical species to form the N-oxide derivative. This is often catalyzed by trace metals or light.
Diagnostic Check: Run LC-MS. Look for a peak at [M+16] .
Remediation:
Filtration: Pass the substance through a short pad of basic alumina (neutralizes acidic oxides).
Distillation: If degradation is >5%, perform bulb-to-bulb distillation under high vacuum. The N-oxide is less volatile and will remain in the pot residue.
Scenario B: Viscosity Increase / "Wet" Appearance
Symptom: The liquid seems thicker or shows condensation droplets inside the cap.
Root Cause:Hygroscopic Failure.
The hydroxyl group has formed hydrogen bonds with atmospheric water. Water catalyzes further degradation and alters stoichiometry in subsequent reactions.
Diagnostic Check: Karl Fischer (KF) Titration.[1] >0.5% water content is critical.
Remediation:
Azeotropic Drying: Dissolve in anhydrous Toluene. Rotary evaporate. Repeat 3x. The toluene-water azeotrope removes moisture efficiently.
Molecular Sieves: Store over activated 4Å molecular sieves for 24 hours (if purity permits solid contact).
Scenario C: White Crust/Precipitate on Cap
Symptom: Solid residue forms on the threads of the vial.
Root Cause:Carbamate Formation.
The amine has reacted with atmospheric
to form a carbamate salt. This is reversible but alters the precise mass balance.
Remediation:
Degassing: Sparge the liquid with dry Argon for 15 minutes.
Base Wash: Dissolve in organic solvent (DCM), wash with dilute NaOH (converts salt back to free base), dry, and concentrate.[1]
Module 3: Visualization of Degradation Pathways
Understanding the enemy is the first step to defeating it. The diagram below illustrates the two primary degradation vectors: Oxidation and Carbonation .
Figure 1: Primary degradation pathways. Note that N-Oxidation is generally irreversible and requires purification, whereas Carbonation can often be reversed via basic extraction or degassing.
Module 4: Standard Operating Procedures (SOPs)
SOP-01: The "Inert Aliquot" Technique
Use this protocol upon receiving a new batch to maximize shelf-life.
Preparation: Pre-weigh 3-5 amber glass vials with PTFE-lined caps. Flush them with Argon gas for 30 seconds.
Transfer: rapidly transfer the bulk material into the vials using a glass pipette (avoid plastic syringes which may leach plasticizers into the amine).
The "Argon Blanket":
Connect a Pasteur pipette to an Argon line (low flow).[1]
Insert the pipette tip halfway into the vial (do not touch the liquid).
Flow Argon for 10 seconds to displace air.
Simultaneously withdraw the pipette and screw on the cap tightly.
Sealing: Wrap the cap junction with Parafilm M® immediately.
Storage: Place vials in a secondary container (desiccator or jar with silica packets) and store at -20°C.
SOP-02: Re-Purification (Emergency Recovery)
Use this if the compound has yellowed significantly.
Dissolution: Dissolve the degraded oil in Dichloromethane (DCM) (10 mL per gram).
Acid Wash: Extract with 1M HCl (3x). The amine moves to the aqueous layer; neutral non-polar impurities stay in DCM.
Basification: Isolate the aqueous layer. Cool to 0°C. Slowly add 2M NaOH until pH > 12. The amine will oil out.
Extraction: Extract the aqueous mixture with fresh DCM (3x).
Drying: Dry the combined organic layers over Anhydrous
.
Concentration: Remove solvent via rotary evaporation (bath temp < 40°C).
Result: Clear, colorless oil.
Module 5: Frequently Asked Questions (FAQs)
Q: Can I store this compound in a freezer without a desiccator?A:No. Standard laboratory freezers have high humidity cycles (defrost modes).[1] Without a secondary desiccation barrier, the cooling/warming cycles will pump moisture into the vial threads, leading to hydrolysis or ice crystal formation inside the cap.[1]
Q: My LC-MS shows a split peak. Is this degradation?A:Not necessarily. This molecule has a chiral center (alpha-methyl). If you are using a chiral column, you are seeing enantiomers.[1] If using a standard C18 column, it could be a diastereomer if the ring conformation is locked, but more likely it is a degradation product.[1] Check the Mass-to-Charge ratio. If it's M+16, it's the N-oxide.
Q: Why Argon instead of Nitrogen?A: Argon is denser than air (
vs ). When you flush a vial with Nitrogen, it tends to mix with the air and float out. Argon settles at the bottom, creating a physical barrier between your liquid amine and the oxygen above it.[1] For long-term storage of sensitive amines, Argon is superior.
References
PubChem. Hexahydro-1H-azepine-1-ethanol (Compound Summary). National Library of Medicine. Available at: [Link][1]
Eller, K., et al. (2005).[1][2] Amines, Aliphatic.[1][2][3] Ullmann's Encyclopedia of Industrial Chemistry.[2] Wiley-VCH.[2] (General reference for tertiary amine stability and oxidation mechanisms).
ResearchGate. Oxidative degradation of amines. (Mechanistic insight into N-oxide formation in cyclic amines). Available at: [Link]
Troubleshooting common issues in the N-alkylation of secondary amines
Welcome to the technical support center for the N-alkylation of secondary amines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this fund...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the N-alkylation of secondary amines. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this fundamental organic transformation. The N-alkylation of secondary amines to form tertiary amines is a cornerstone of modern synthesis, yet it is fraught with potential challenges that can impede progress and impact yields.
This resource provides in-depth, field-proven insights into troubleshooting common issues encountered during these reactions. Moving beyond simple procedural lists, we will delve into the causality behind experimental choices, offering a robust framework for diagnosing and resolving problems. Every recommendation is grounded in established chemical principles to ensure reliable and reproducible outcomes.
Common Issues in N-Alkylation of Secondary Amines: A Troubleshooting Guide
The direct alkylation of a secondary amine with an alkylating agent, typically an alkyl halide, is a classic SN2 reaction. While seemingly straightforward, the reality in the laboratory can be quite different. The following sections address the most frequently encountered problems in a question-and-answer format, providing both diagnostic advice and actionable solutions.
FAQ 1: Low or No Product Yield
Question: I am not observing any significant formation of my desired tertiary amine product. What are the likely causes and how can I troubleshoot this?
Answer:
A low or non-existent yield in an N-alkylation reaction can be attributed to several factors, ranging from reagent quality to suboptimal reaction conditions. A systematic approach is crucial for pinpointing the issue.
Underlying Causes & Solutions:
Poor Nucleophilicity of the Secondary Amine: Amines with significant steric hindrance around the nitrogen atom may exhibit reduced nucleophilicity, slowing down the SN2 reaction.[1][2][3] Additionally, secondary amines with electron-withdrawing groups can be less nucleophilic.
Troubleshooting:
Increase the reaction temperature to provide the necessary activation energy.
Consider using a more reactive alkylating agent with a better leaving group (e.g., iodide > bromide > chloride).[4][5][6]
Employ a more polar aprotic solvent like DMF or DMSO to better solvate the transition state.[7]
Inactive Alkylating Agent: The alkylating agent may have degraded over time or may be inherently unreactive under the chosen conditions.
Troubleshooting:
Verify the purity of the alkylating agent.
If using an alkyl bromide or chloride, consider adding a catalytic amount of sodium or potassium iodide to facilitate an in-situ Finkelstein reaction, generating the more reactive alkyl iodide.[8]
Inappropriate Base Selection: The base plays a critical role in neutralizing the acidic proton generated during the reaction. An inadequate base can lead to the formation of an ammonium salt, which is a poor nucleophile, effectively halting the reaction.[7]
Troubleshooting:
For less reactive systems, a stronger, non-nucleophilic base like diisopropylethylamine (DIPEA) or DBU may be required.[9][10]
Inorganic bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) are often effective, particularly in polar aprotic solvents.[7][11]
Incorrect Solvent Choice: The solvent significantly influences the reaction rate and outcome.
Troubleshooting:
SN2 reactions are generally favored in polar aprotic solvents such as acetonitrile (MeCN), DMF, or DMSO, which can stabilize the transition state.[7]
Ensure your starting materials are soluble in the chosen solvent at the reaction temperature.
Troubleshooting Workflow for Low Product Yield
Caption: A systematic workflow for troubleshooting low product yield in N-alkylation reactions.
FAQ 2: Formation of Quaternary Ammonium Salt (Over-alkylation)
Question: My reaction is producing a significant amount of the quaternary ammonium salt as a byproduct. How can I prevent this over-alkylation?
Answer:
Over-alkylation is a common challenge, particularly when the newly formed tertiary amine is more nucleophilic than the starting secondary amine.[1][12][13] This leads to a subsequent alkylation, forming the undesired quaternary ammonium salt.
Underlying Causes & Solutions:
Relative Nucleophilicity: The tertiary amine product can be a better nucleophile than the secondary amine reactant, leading to a "runaway" reaction.[1]
Troubleshooting:
Stoichiometry Control: Use a slight excess of the secondary amine relative to the alkylating agent. This ensures the alkylating agent is consumed before significant over-alkylation can occur.
Slow Addition: Add the alkylating agent slowly to the reaction mixture to maintain a low instantaneous concentration, favoring the reaction with the more abundant secondary amine.
Lower Temperature: Running the reaction at a lower temperature can sometimes increase selectivity by favoring the initial, desired alkylation.
Steric Hindrance: The formation of the quaternary ammonium salt is also an SN2 reaction and is therefore sensitive to steric bulk.
Troubleshooting:
If the secondary amine or the alkylating agent is sterically hindered, over-alkylation is generally less of a concern.[1] However, with less hindered substrates, careful control of conditions is paramount.
Reaction Time: Prolonged reaction times, especially after the consumption of the starting secondary amine, can promote the formation of the quaternary salt.
Troubleshooting:
Monitor the reaction progress closely using techniques like TLC or LC-MS and quench the reaction once the starting material is consumed.
FAQ 3: Competing Elimination Reactions
Question: I am observing the formation of an alkene byproduct, suggesting an E2 elimination is competing with the desired SN2 reaction. How can I favor substitution over elimination?
Answer:
The competition between substitution (SN2) and elimination (E2) is a classic challenge in organic synthesis. Several factors can tip the balance in favor of elimination.
Underlying Causes & Solutions:
Sterically Hindered Substrates: A bulky secondary amine or a sterically hindered alkylating agent can favor elimination, as the amine may act as a base rather than a nucleophile.[6]
Troubleshooting:
Use a less sterically hindered base if possible.
Opt for a less bulky alkylating agent if the synthesis allows.
Strong, Hindered Bases: Using a strong, sterically hindered base can preferentially promote elimination.
Troubleshooting:
Switch to a weaker, non-nucleophilic base like potassium carbonate or cesium carbonate.[7][11]
High Reaction Temperatures: Higher temperatures generally favor elimination over substitution.
Troubleshooting:
Run the reaction at the lowest temperature that still allows for a reasonable reaction rate.
FAQ 4: Intramolecular Side Reactions
Question: My alkylating agent has another functional group, and I'm seeing an unexpected cyclized byproduct. What is happening and how can I prevent it?
Answer:
When the alkylating agent contains another nucleophilic or electrophilic center, intramolecular reactions can compete with the desired intermolecular N-alkylation. A common example is an alkyl halide with a ketone, which can lead to the formation of a cyclopropyl ketone.[14]
Underlying Causes & Solutions:
Intramolecular Cyclization: The secondary amine can act as a base, deprotonating the alkylating agent and facilitating an intramolecular cyclization.[14]
Troubleshooting:
Choice of Base: Use a non-nucleophilic external base to deprotonate the secondary amine, which can then react as a nucleophile in the desired intermolecular reaction.
Solvent Effects: The choice of solvent can influence the rates of inter- versus intramolecular reactions. Experiment with different solvents to find conditions that favor the desired pathway. For instance, some reactions show improved selectivity in water.[14]
Temperature Control: Lowering the reaction temperature may help to suppress the undesired side reaction.
Alternative Strategy: Reductive Amination
When direct N-alkylation proves problematic, especially in terms of over-alkylation, reductive amination offers a powerful and often more selective alternative.[15][16]
The Process:
Reductive amination involves the reaction of a secondary amine with an aldehyde or ketone to form an iminium ion, which is then reduced in situ to the desired tertiary amine.[15]
Caption: The general workflow for the reductive amination of a secondary amine.
Advantages over Direct Alkylation:
Excellent Selectivity: The reaction proceeds via the formation of an iminium ion, which is then reduced. This two-step, one-pot process effectively prevents over-alkylation.[15][16]
Mild Conditions: Reductive aminations are often carried out under mild conditions, making them compatible with a wide range of functional groups.
Common Reducing Agents: Sodium triacetoxyborohydride (NaBH(OAc)₃) is a commonly used reducing agent for this transformation as it is mild and selective for the iminium ion over the carbonyl starting material.[15][17]
Data Summary: Solvent and Base Selection
The choice of solvent and base is critical for a successful N-alkylation reaction. The following table provides a general guide for common combinations.
Solvent Class
Recommended Solvents
Common Bases
Suitability & Considerations
Polar Aprotic
Acetonitrile (MeCN), DMF, DMSO
K₂CO₃, Cs₂CO₃, DIPEA, Et₃N
Generally the best choice for SN2 reactions. Promotes high reaction rates.[7]
Ethers
THF, Dioxane
NaH, KHMDS
Suitable for reactions requiring stronger bases. NaH requires careful handling.
Alcohols
Isopropanol, n-Butanol
K₂CO₃, Et₃N
Can act as both solvent and nucleophile, potentially leading to O-alkylation byproducts. Generally less effective than polar aprotic solvents.
Aqueous
Water
NaHCO₃, K₂CO₃
Can be effective for certain substrates and offers a "green" alternative.[1][9]
Purification Strategies for Tertiary Amines
After a successful reaction, isolating the pure tertiary amine from unreacted starting materials, byproducts, and salts is the final challenge.
Common Purification Techniques:
Extraction:
Tertiary amines can often be separated from non-basic impurities by acid-base extraction. The crude mixture is dissolved in an organic solvent and washed with an acidic aqueous solution (e.g., 1M HCl) to protonate the amine, moving it to the aqueous layer. The aqueous layer is then basified (e.g., with NaOH) and the deprotonated amine is extracted back into an organic solvent.[18]
Column Chromatography:
Silica gel chromatography is a standard method for purifying tertiary amines. However, amines can sometimes streak on silica gel. This can often be mitigated by adding a small amount of a basic modifier, such as triethylamine or ammonia, to the eluent.[18]
Distillation:
For volatile tertiary amines, distillation can be an effective purification method, especially on a larger scale.[18]
References
Burkhard Koehler on ResearchGate. (2016). Why n-alkylation is more favorable than o-alkyation ? ResearchGate. [Link]
American Chemical Society. (n.d.). A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives. ACS Publications. [Link]
Ashenhurst, J. (2017). Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]
National Center for Biotechnology Information. (n.d.). N-Dealkylation of Amines. PMC. [Link]
Sciencemadness.org. (2022). Best Conditions For N-Alkylation?. Sciencemadness.org. [Link]
Chemistry LibreTexts. (2015). Effects of Solvent, Leaving Group, and Nucleophile on Unimolecular Substitution. Chemistry LibreTexts. [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of Secondary Amines via Self-Limiting Alkylation. PMC. [Link]
Organic Chemistry Portal. (n.d.). Synthesis of secondary and tertiary amines. Organic Chemistry Portal. [Link]
ACS Publications. (2019). General Synthesis of N-Alkylation of Amines with Secondary Alcohols via Hydrogen Autotransfer. Organic Letters. [Link]
National Center for Biotechnology Information. (n.d.). Tuning the steric hindrance of alkylamines: a predictive model of steric editing of planar amines. PMC. [Link]
Chemistry Stack Exchange. (2019). Reductive amination in case of secondary amines. Chemistry Stack Exchange. [Link]
ResearchGate. (2015). For alkylation of a secondary amine (CH2CH2-NH-CH2CH2) by isopropyl group((CH3)2CHI or (CH3)2CHBr which base and solvent do I have to use?. ResearchGate. [Link]
ACS Publications. (2024). Synthesis of Secondary Amines via Self-Limiting Alkylation. Organic Letters. [Link]
Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]
Chemistry Learner. (2023). Effect of leaving group and reaction medium in aliphatic nucleophilic substitution reaction. Chemistry Learner. [Link]
Semantic Scholar. (2007). Aqueous-Mediated N-Alkylation of Amines. Semantic Scholar. [Link]
University of South Florida. (n.d.). Efficient synthesis of secondary amines by selective alkylation of primary amines. Digital Commons @ USF. [Link]
National Center for Biotechnology Information. (2023). The N-Alkylation of Agelastatin A Modulates Its Chemical Reactivity. PMC. [Link]
Google Patents. (n.d.). Process for the purification of tertiary amines.
ResearchGate. (n.d.). The effect of steric hindrance in amines, and sterically destabilized twisted amides. ResearchGate. [Link]
ResearchGate. (2017). N-alkylation of secondary amine?. ResearchGate. [Link]
Google Patents. (n.d.). Efficient synthesis of secondary amines by selective alkylation of primary amines.
RSC Publishing. (2018). Reductive N-alkylation of primary and secondary amines using carboxylic acids and borazane under mild conditions. Organic Chemistry Frontiers. [Link]
OSTI.GOV. (n.d.). A New Measurement of Amine Steric Hindrance – N Exposure. OSTI.GOV. [Link]
Reddit. (2025). What's wrong with my reductive amination? I barely got any product. Reddit. [Link]
University of Calgary. (n.d.). Alkylation of Amines. University of Calgary. [Link]
Reddit. (2021). Difficulties with N-Alkylations using alkyl bromides. Reddit. [Link]
ResearchGate. (2025). An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base. ResearchGate. [Link]
Chemistry LibreTexts. (2015). Alkylation of Amines by Alkyl Halides. Chemistry LibreTexts. [Link]
DTIC. (n.d.). A NEW METHOD FOR THE SYNTHESIS OF QUATERNARY AMMONIUM COMPOUNDS FROM PRIMARY AND SECONDARY AMINES. DTIC. [Link]
Technical Support Center: Stereoselective Synthesis of Chiral Azepane Derivatives
Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Overcoming conformational flexibility and entropic barriers in 7-membered N-heterocycles. The Core Challenge: "The Medium-Ring Gap"...
Author: BenchChem Technical Support Team. Date: February 2026
Current Status: Operational
Support Tier: Level 3 (Senior Application Scientist)
Topic: Overcoming conformational flexibility and entropic barriers in 7-membered N-heterocycles.
The Core Challenge: "The Medium-Ring Gap"
Welcome to the technical guide for azepane synthesis. If you are here, you likely encountered the "Medium-Ring Gap." Unlike stable 5-membered (pyrrolidine) or 6-membered (piperidine) rings, 7-membered azepanes suffer from significant conformational mobility (pseudorotation) and transannular strain .
This flexibility makes stereocontrol difficult because the ring does not hold a rigid conformation to direct incoming reagents. To achieve high stereoselectivity, you must artificially impose rigidity during the key bond-forming step.
This guide covers the three most robust protocols to solve this:
Objective: Synthesis of unsaturated chiral azepanes with high Z-selectivity and minimal oligomerization.
The Mechanistic Hurdle
Formation of 7-membered rings via RCM is entropically disfavored compared to 5- or 6-membered rings.[2] The primary failure mode is intermolecular dimerization (oligomerization) rather than intramolecular cyclization . Furthermore, the flexibility of the tether often leads to mixed E/Z isomers.
Validated Protocol
Reagents: Hoveyda-Grubbs 2nd Gen (HG-II), Toluene (anhydrous), p-Benzoquinone.
Substrate Design: Ensure your precursor has a "conformational lock."
Recommendation: Use a bulky protecting group on the nitrogen (e.g., N-Ts or N-Boc) or a cyclic acetal in the backbone. This reduces the degrees of freedom (Rotamer effect), bringing the reactive alkenes closer (Thorpe-Ingold effect).
The Dilution Rule:
Standard: 0.05 M to 0.1 M.
Azepane Requirement:< 0.005 M . You must run this under high dilution to favor cyclization over dimerization.
Catalyst Addition: Do not add HG-II in one shot. Add it portion-wise (e.g., 2.5 mol% at t=0, 2.5 mol% at t=4h) to maintain active carbene species.
Isomerization Suppression: Add 10 mol% p-benzoquinone to prevent Ru-hydride induced isomerization of the double bond after ring closure.
Troubleshooting Workflow (RCM)
Figure 1: Decision matrix for troubleshooting low yields in azepane RCM. Note that concentration is the most common failure point.
Protocol B: Asymmetric Lithiation (The Beak-O'Brien Method)
Objective: Enantioselective functionalization of the 2-position of N-Boc-azepane.
The Mechanistic Insight
Unlike rigid pyrrolidines, the lithiated N-Boc-azepane species undergoes rapid enantiomerization. You cannot rely on "kinetic deprotonation" alone. You must utilize Dynamic Thermodynamic Resolution (DTR) .[1]
The chiral ligand ((-)-Sparteine or O'Brien's diamine) complexes with the lithium. Because the equilibration between the two enantiomeric lithio-species is fast, the complex settles into the thermodynamically more stable diastereomeric complex, which then reacts with the electrophile.
Drying (Critical): Sparteine is hygroscopic. Distill it from CaH₂ immediately before use. Trace water destroys the stereochemical integrity.
Complexation:
Cool THF to -78 °C .
Add s-BuLi (1.1 equiv) and (-)-Sparteine (1.1 equiv). Stir for 15 min to form the chiral base.
Deprotonation:
Add N-Boc-azepane dropwise.
Wait Time: Stir for at least 4-5 hours at -78 °C. Note: This is longer than required for pyrrolidines. You must allow the dynamic equilibrium to settle into the stable diastereomer.
Trapping: Add the electrophile (e.g., MeOD, TMSCl, or Bu₃SnCl) slowly.
Data: Stereoselectivity vs. Ring Size
Substrate
Ligand
Condition
Yield
ee%
Note
N-Boc-pyrrolidine
(-)-Sparteine
-78°C, 1h
85%
96%
Kinetic Control
N-Boc-azepane
(-)-Sparteine
-78°C, 1h
60%
<10%
Equilibrium not reached
N-Boc-azepane
(-)-Sparteine
-78°C, 5h
82%
88-94%
Thermodynamic Control
Mechanism Visualization
Figure 2: Dynamic Thermodynamic Resolution (DTR). The success of this reaction relies on the equilibration between the lithium complexes prior to electrophile addition.
Protocol C: Ring Expansion (The Schmidt Route)
Objective: Converting chiral cyclohexanones to azepanes with retention of configuration.
The Mechanistic Insight
If you cannot build the chirality on the flexible 7-membered ring, build it on a rigid 6-membered ring and expand it. The Intramolecular Schmidt Reaction using chiral alkyl azides is superior because the migration of the carbon bond is stereospecific (anti-periplanar migration).
Validated Protocol
Precursor: Synthesize a chiral 2-substituted cyclohexanone (easily accessible via organocatalysis or chiral pool).
Reagent: Hydroxyalkyl azide + Lewis Acid (TiCl₄ or BF₃·OEt₂).
Reaction: The azide attacks the ketone. The alkyl group anti to the leaving diazonium group migrates.
Result: The stereocenter at the migration terminus is preserved, generating a chiral azepane (lactam).
Troubleshooting & FAQ
Q: My RCM reaction stalls at 60% conversion. Should I add more catalyst?A: Not immediately. First, check for ethylene build-up . RCM is an equilibrium process. If ethylene cannot escape the headspace, the reaction reverses. Sparge the reaction with Argon for 10 minutes or run it under a weak vacuum to drive the equilibrium forward. Only then add a second portion of HG-II.
Q: In the lithiation protocol, I am getting low ee% despite waiting 5 hours.A: Check your temperature control . The DTR process relies on the energy difference between the diastereomeric complexes. If the temperature rises above -60 °C, the selectivity erodes rapidly. Use an internal thermometer, not just a bath thermometer. Also, ensure your solvent is THF; ether solvents with lower polarity may not support the specific aggregate required for sparteine binding.
Q: Can I use "Sparteine Surrogates" for azepanes?A: Yes. Since natural (-)-sparteine is sometimes scarce, O'Brien's diamine (+)-sparteine surrogate is a validated alternative for generating the opposite enantiomer. The protocol remains identical.
Q: How do I purify the enantiomers if synthesis fails?A: Do not rely on standard silica. Azepanes are basic and streak.
TLC/Column: Add 1-2% Triethylamine (TEA) to your eluent.
HPLC: Use Chiralpak IA or IC columns. The immobilized phases are robust enough for amine-containing compounds. Use a mobile phase with 0.1% Diethylamine (DEA) to sharpen peaks.
References
Beak, P., & Lee, W. K. (1994). α-Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Derivatives of Cyclic Amines. Journal of Organic Chemistry.[3][4] Link
Bailey, W. F., & Beak, P. (2006). Asymmetric synthesis of 4,5,6- and 3,4,5,6-substituted azepanes by a highly diastereoselective and enantioselective lithiation-conjugate addition sequence.[5][6] Journal of the American Chemical Society. Link
O'Brien, P., et al. (2010). Asymmetric substitutions of 2-lithiated N-Boc-piperidine and N-Boc-azepine by dynamic resolution. Journal of the American Chemical Society. Link
Fürstner, A., et al. (2000).[7] Total Synthesis of (-)-Balanol. Journal of Organic Chemistry.[3][4] (Demonstrates RCM for azepane core). Link
Majumder, S., & O'Brien, P. (2016). Synthesis of Enantiopure Piperazines via Asymmetric Lithiation-Trapping.[1][8] (Mechanistic insights applicable to medium rings). Link
Grubbs, R. H., et al. (2013).[7] Z-Selective Olefin Metathesis for Macrocycles. Journal of the American Chemical Society. Link
Minimizing impurities in the production of Hexahydro-alpha-methyl-1H-azepine-1-ethanol
Welcome to the Technical Support Center for the synthesis and purification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Technical Support Center for the synthesis and purification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance, troubleshooting advice, and frequently asked questions (FAQs) to facilitate the production of high-purity Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
I. Synthesis Pathway and Key Considerations
The most common and industrially relevant synthetic route to Hexahydro-alpha-methyl-1H-azepine-1-ethanol is the nucleophilic ring-opening of propylene oxide by hexahydro-1H-azepine (also known as hexamethyleneimine). This reaction, while straightforward in principle, is susceptible to the formation of several impurities that can complicate downstream applications. A thorough understanding of the reaction mechanism and potential side reactions is crucial for minimizing these impurities at the source.
II. Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for Hexahydro-alpha-methyl-1H-azepine-1-ethanol?
A1: The primary synthetic route is the alkylation of hexahydro-1H-azepine with propylene oxide. This is a nucleophilic addition reaction where the secondary amine attacks the epoxide ring, leading to the formation of the desired β-amino alcohol.[1][2]
Q2: What are the most common impurities I should expect in the synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol?
A2: The primary impurities arise from three main sources:
Unreacted Starting Materials: Residual hexahydro-1H-azepine and unreacted propylene oxide.
Regioisomeric Impurity: The reaction of propylene oxide with a nucleophile can result in two regioisomers. While the primary product is the secondary alcohol (attack at the less hindered carbon of the epoxide), a minor product, the primary alcohol (1-(azepan-1-yl)propan-1-ol), can also be formed. The ratio of these isomers is dependent on the reaction conditions.[3][4]
Over-alkylation Products: The product, being a secondary amine, can further react with propylene oxide to form tertiary amine byproducts.
N-Oxide Formation: The tertiary amine product can be oxidized to its corresponding N-oxide, especially if exposed to air or oxidizing conditions during workup or storage.[5]
Q3: How can I control the regioselectivity of the reaction to favor the desired secondary alcohol?
A3: The regioselectivity of the epoxide ring-opening is influenced by the reaction conditions. Under neutral or basic conditions, the nucleophilic attack of the amine is favored at the less sterically hindered carbon of the propylene oxide, leading to the desired secondary alcohol. Acidic conditions can promote the formation of the undesired primary alcohol isomer. Therefore, maintaining a neutral or slightly basic reaction medium is recommended.
Q4: What are the signs of N-oxide formation in my product?
A4: N-oxide formation can sometimes be visually detected by a slight yellowing of the product over time. Spectroscopic analysis is the most definitive method for identification. In the mass spectrum, the N-oxide will have a molecular ion peak that is 16 atomic mass units higher than the parent amine.
III. Troubleshooting Guide
This section addresses specific issues that may arise during the synthesis and purification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
Issue 1: Low Yield of the Desired Product
Symptoms:
The final isolated yield is significantly lower than expected.
TLC or GC analysis of the crude product shows a large amount of unreacted hexahydro-1H-azepine.
Possible Causes & Solutions:
Cause
Explanation
Recommended Solution
Incomplete Reaction
The reaction may not have gone to completion due to insufficient reaction time or temperature.
Monitor the reaction progress using TLC or GC analysis. If the reaction has stalled, consider increasing the reaction time or temperature. A slight excess of propylene oxide can also be used to drive the reaction to completion.
Loss of Propylene Oxide
Propylene oxide is a low-boiling point (34 °C) and volatile compound. It can be lost due to evaporation if the reaction is not conducted in a sealed vessel or under reflux.
Ensure the reaction is performed in a well-sealed reaction vessel. If the reaction is heated, a condenser should be used to prevent the loss of propylene oxide.
Suboptimal Reaction Temperature
The reaction rate is temperature-dependent. Too low a temperature will result in a sluggish reaction, while excessively high temperatures can lead to side reactions.
The reaction is typically carried out at a moderately elevated temperature. The optimal temperature should be determined empirically, but a starting point of 50-70 °C is often effective.
Issue 2: Presence of Significant Amounts of the Regioisomeric Impurity
Symptoms:
NMR or GC-MS analysis indicates the presence of more than one isomer.
Difficulty in purifying the final product to a single component.
Possible Causes & Solutions:
Cause
Explanation
Recommended Solution
Acidic Reaction Conditions
Traces of acid can catalyze the ring-opening of the epoxide at the more substituted carbon, leading to the formation of the undesired primary alcohol isomer.
Ensure that the hexahydro-1H-azepine starting material is free of any acidic impurities (e.g., hydrochloride salts). The reaction should be carried out under neutral or slightly basic conditions. The addition of a non-nucleophilic base can be considered if acidic contamination is suspected.
High Reaction Temperature
Elevated temperatures can sometimes reduce the regioselectivity of the reaction.
Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate.
Issue 3: Formation of Over-alkylation Byproducts
Symptoms:
GC-MS or LC-MS analysis shows peaks with higher molecular weights than the desired product.
The product mixture is more complex and difficult to purify.
Possible Causes & Solutions:
Cause
Explanation
Recommended Solution
Excess Propylene Oxide
A large excess of propylene oxide will increase the likelihood of the product reacting further to form di- and tri-alkylation products.
Use a stoichiometric amount or only a slight excess of propylene oxide. The propylene oxide can be added portion-wise to the reaction mixture to maintain a low concentration throughout the reaction.
High Reaction Temperature
Higher temperatures can accelerate the rate of the undesired over-alkylation reactions.
Perform the reaction at a moderate temperature to control the rate of both the desired and undesired reactions.
Issue 4: Product Discoloration (Yellowing)
Symptoms:
The purified product develops a yellow tint upon standing or during storage.
Possible Causes & Solutions:
Cause
Explanation
Recommended Solution
N-Oxide Formation
The tertiary amine product is susceptible to air oxidation, leading to the formation of the corresponding N-oxide, which can be colored.[5]
Minimize exposure of the final product to air. Storage under an inert atmosphere (e.g., nitrogen or argon) is recommended.[5] The addition of a small amount of an antioxidant, if compatible with the final application, can also be considered.
Thermal Degradation
High temperatures during distillation can lead to decomposition and the formation of colored impurities.
If distillation is used for purification, it should be performed under reduced pressure (vacuum distillation) to lower the boiling point and minimize thermal stress on the molecule.[6]
IV. Experimental Protocols and Data
Hypothetical Synthesis Protocol
This protocol is a general guideline based on typical procedures for the synthesis of β-amino alcohols from secondary amines and epoxides. Optimization may be required.
Step 1: Reaction Setup
To a round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, add hexahydro-1H-azepine (1.0 equivalent) and a suitable solvent (e.g., methanol or ethanol).
Cool the mixture in an ice bath.
Step 2: Addition of Propylene Oxide
Slowly add propylene oxide (1.0 - 1.1 equivalents) to the stirred solution of hexahydro-1H-azepine via the dropping funnel.
After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.
Step 3: Reaction Monitoring
Heat the reaction mixture to a gentle reflux (e.g., 50-60 °C) and monitor the progress of the reaction by TLC or GC until the starting amine is consumed.
Step 4: Workup and Purification
Cool the reaction mixture to room temperature and remove the solvent under reduced pressure.
The crude product can be purified by vacuum distillation.
Data Presentation
Parameter
Recommended Value/Range
Rationale
Molar Ratio (Hexahydro-1H-azepine:Propylene Oxide)
1 : 1.0 - 1.1
A slight excess of propylene oxide can help drive the reaction to completion, but a large excess should be avoided to minimize over-alkylation.
Solvent
Methanol, Ethanol, or solvent-free
Protic solvents can facilitate the reaction. Solvent-free conditions can also be employed.
Reaction Temperature
25 - 70 °C
A balance between a reasonable reaction rate and minimizing side reactions.
Reaction Time
4 - 24 hours
Dependent on temperature and scale; monitor by TLC or GC for completion.
Purification Method
Vacuum Distillation
Effective for separating the higher-boiling product from unreacted starting materials and some byproducts. Reduces the risk of thermal degradation.[6]
V. Analytical Methods for Quality Control
Ensuring the purity of Hexahydro-alpha-methyl-1H-azepine-1-ethanol is critical. A combination of chromatographic and spectroscopic techniques is recommended for comprehensive quality control.
Gas Chromatography-Mass Spectrometry (GC-MS)
Purpose: To identify and quantify the desired product and volatile impurities, including unreacted starting materials and the regioisomeric byproduct.
Typical Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms or HP-5ms).
Expected Fragmentation: The mass spectrum of the target compound is expected to show a characteristic fragmentation pattern. The molecular ion peak may be weak or absent. Common fragments would arise from alpha-cleavage adjacent to the nitrogen atom and the loss of the hydroxyl group.[7][8]
High-Performance Liquid Chromatography (HPLC)
Purpose: To determine the purity of the final product and quantify non-volatile impurities such as over-alkylation products and N-oxides.
Challenges: The target molecule lacks a strong UV chromophore, making detection by standard UV-Vis detectors challenging at low concentrations.
Recommended Approach:
Column: A reversed-phase C18 column is a good starting point.[9]
Mobile Phase: A gradient of acetonitrile and water with a buffer (e.g., phosphate or acetate) is typically used. For polar amines, specialized columns or ion-pairing reagents may be necessary.[10]
Detection:
Refractive Index (RI) Detector: Suitable for detecting compounds with no UV absorbance, but is less sensitive and not compatible with gradient elution.
Evaporative Light Scattering Detector (ELSD) or Charged Aerosol Detector (CAD): Universal detectors that are more sensitive than RI and compatible with gradient elution.
Pre-column Derivatization: Reaction of the amine with a UV-active or fluorescent tag (e.g., dansyl chloride or o-phthalaldehyde) can significantly enhance detection sensitivity with UV or fluorescence detectors.[11][12]
Nuclear Magnetic Resonance (NMR) Spectroscopy
Purpose: To confirm the structure of the final product and identify the presence of regioisomers.
¹H NMR: The proton NMR spectrum will show characteristic signals for the methyl group, the methine proton adjacent to the hydroxyl group, and the methylene groups of the azepine ring and the ethyl chain. The integration of these signals can be used to confirm the structure.
¹³C NMR: The carbon NMR spectrum will provide information on the number and types of carbon atoms in the molecule, further confirming its structure.
VI. Visualizations
Synthesis Workflow
Caption: General workflow for the synthesis and purification of Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
Troubleshooting Logic
Caption: A decision tree for troubleshooting common issues in the synthesis of Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
VII. References
BenchChem. (2025). An In-depth Technical Guide to the Synthesis of 1-Amino-3-(azepan-1-yl)propan-2-ol. BenchChem.
Grosse, M., et al. (2005). Optimized HPLC method for analysis of polar and nonpolar heterocyclic amines in cooked meat products. Journal of Agricultural and Food Chemistry, 53(22), 8510-8516. [Link]
SIELC Technologies. (n.d.). HPLC Method for Separation of Amines in Non Aqueous MP on BIST B+ Column. SIELC. [Link]
Li, Y., et al. (2018). Development and validation of a HPLC/FLD method combined with online derivatization for the simple and simultaneous determination of trace amino acids and alkyl amines in continental and marine aerosols. PLOS ONE, 13(11), e0206478. [Link]
BenchChem. (2025). Application Notes and Protocols for High-Performance Liquid Chromatography (HPLC) Analysis of Amines. BenchChem.
Vapourtec. (2025). Ring-Opening Polymerization of Propylene Oxide. Vapourtec. [Link]
Reeve, W., & Sadle, A. (1950). The Reaction of Propylene Oxide with Alcohols. Journal of the American Chemical Society, 72(3), 1251–1255. [Link]
ResearchGate. (2013). Is there any antioxidant to avoid the formation of N-Oxide?. ResearchGate. [Link]
Ship & Shore Environmental, Inc. (2025). Troubleshooting Distillation Column Malfunctions: Expert Guide. Ship & Shore Environmental, Inc. [Link]
Darensbourg, D. J., et al. (2004). Concerning the mechanism of the ring opening of propylene oxide in the copolymerization of propylene oxide and carbon dioxide to give poly(propylene carbonate). Inorganic Chemistry, 43(19), 5991-5996. [Link]
AIChE. (n.d.). Kinetics of Propylene Oxide Ring Opening By Amines in Water. AIChE. [Link]
BenchChem. (2025). Overcoming challenges in the distillation of high-boiling point alcohols. BenchChem.
Google Patents. (n.d.). Propylene oxide reaction products. Google Patents.
TSI Journals. (2015). Propylene oxide ring opening with aniline:a combined experimental and DFT theoretical calculation study. TSI Journals. [Link]
DigitalCommons@USU. (n.d.). Reduction of N-Protected Amino Acids to Amino Alcohols and Subsequent Re-Oxidation to Original N-Protected Amino Acids. DigitalCommons@USU. [Link]
Lee, J., et al. (2020). Effects of Propylene Oxide End Capping on Amination of Polyalkylene Glycols. ACS Omega, 5(39), 25301–25306. [Link]
NPRA. (n.d.). Analytical Method Validation & Common Problem 1. NPRA. [Link]
The University of Liverpool Repository. (n.d.). The Synthesis of Chiral N-Oxides and Their Applications to β-Turn Mimetic Design. The University of Liverpool Repository. [Link]
Sisco, E., et al. (2021). Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds. Forensic Chemistry, 25, 100348. [Link]
University of South Florida. (n.d.). Preparation of Aminoalcohols and Their Application for the Synthesis of Heterocycles and as Potential Sensors for Nerve Agents. University of South Florida. [Link]
Google Patents. (n.d.). Procedure for the alkoxylation of polyoxyalkyleneamines. Google Patents.
European Medicines Agency. (1995). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]
Carbonnelle, A. C., & Gosselin, V. (1993). P-AMINO ALCOHOL-N-OXIDES AS PRECURSORS OF CHIRAL OXAZOLIDINES: SYNTHESIS OF (R)-(-)-CRYPTOSTYLINE I. Heterocycles, 36(8), 1763-1768.
Googleapis.com. (2022). WO 2022/200247 A1. Googleapis.com. [Link]
ResearchGate. (2025). (PDF) PROPOXYLATION OF ALIPHATIC AMINES BY PROPYLENE OXIDE. ResearchGate. [Link]
CHEMICAL PROBLEMS. (n.d.). PROPOXYLATION OF ALIPHATIC AMINES BY PROPYLENE OXIDE. CHEMICAL PROBLEMS. [Link]
Google Patents. (n.d.). Process for production of 2-propanol. Google Patents.
Jackson, G. (2020). fragmentation-pathways-of-odd-and-even-electron-n-alkylated-synthetic-cathinones.pdf. West Virginia University. [Link]
ResearchGate. (2025). validation of analytical methods in a pharmaceutical quality system: an overview focused on hplc methods. ResearchGate. [Link]
Journal of Validation Technology. (n.d.). Step-by-Step Analytical Methods Validation and Protocol in the Quality System Compliance Industry. Journal of Validation Technology. [Link]
ResearchGate. (n.d.). Study of the Product Distribution in the Epoxidation of Propylene over TS-1 Catalyst in a Trickle-Bed Reactor. ResearchGate. [Link]
FDA. (2024). Q2(R2) Validation of Analytical Procedures. FDA. [Link]
Google Patents. (n.d.). Method of producing 2-amino-1-phenyl-1-propanol hydrochloride. Google Patents.
Chemguide. (n.d.). fragmentation patterns in the mass spectra of organic compounds. Chemguide. [Link]
ResearchGate. (n.d.). Reactions of the industrial relevant propylene oxide producing processes.. ResearchGate. [Link]
University of Wisconsin-La Crosse. (n.d.). CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. University of Wisconsin-La Crosse. [Link]
Google Patents. (n.d.). Process for preparation of optically active 1-erythro-2-amino-1-phenyl-1-propanol. Google Patents.
Regulations.gov. (2021). US Patent No. 8829195. Regulations.gov. [Link]
ResearchGate. (n.d.). (a) Possible reaction products between propylene oxide and.... ResearchGate. [Link]
Comparison of Hexahydro-alpha-methyl-1H-azepine-1-ethanol with other chiral auxiliaries
The following guide provides an in-depth technical analysis of Hexahydro- -methyl-1H-azepine-1-ethanol (referred to herein as HMA-Ethanol ), a specialized chiral amino alcohol ligand. This document contrasts its performa...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide provides an in-depth technical analysis of Hexahydro-
-methyl-1H-azepine-1-ethanol (referred to herein as HMA-Ethanol ), a specialized chiral amino alcohol ligand. This document contrasts its performance with standard 5- and 6-membered ring alternatives (e.g., Prolinol, Piperidine derivatives) in asymmetric synthesis, specifically focusing on enantioselective organozinc additions.
Comparative Guide: Hexahydro-
-methyl-1H-azepine-1-ethanol vs. Standard Chiral Auxiliaries
Executive Summary & Molecule Profile
Hexahydro-
-methyl-1H-azepine-1-ethanol (CAS: 77883-50-2) is a chiral, bidentate -ligand featuring a seven-membered azepane ring. Unlike the ubiquitous 5-membered (pyrrolidine) and 6-membered (piperidine) analogs, the 7-membered azepane scaffold offers a unique balance of conformational flexibility and steric bulk , often resulting in superior enantioselectivity for challenging substrates where rigid ligands fail.
Core Specifications
Feature
Specification
IUPAC Name
1-(2-Hydroxyethyl)-2-methylhexamethyleneimine
Ring Size
7-Membered (Azepane/Hexamethyleneimine)
Chirality Source
C2-Methyl group (derived from chiral pool or resolution)
Ligand Class
Chiral Amino Alcohol (-Ligand)
Primary Application
Enantioselective addition of Organozincs (e.g., ) to aldehydes
Key Advantage
"Goldilocks" steric environment; reduced aggregation compared to smaller rings.
Comparative Analysis: HMA-Ethanol vs. Competitors
The efficacy of chiral amino alcohols is governed by the Ring Size Effect , which dictates the bite angle of the metal chelate (typically Zinc) and the steric shielding of the transition state.
Mechanism: Forms a rigid 5-5 fused bicyclic chelate with Zinc.
HMA-Ethanol Advantage: The 5-membered ring of proline is highly rigid. While this provides excellent selectivity for small aldehydes, it can suffer from non-linear effects (aggregation) and lower solubility. The 7-membered HMA-Ethanol forms a more flexible chelate, allowing it to accommodate bulkier substrates (e.g., ortho-substituted benzaldehydes) without steric clash, often yielding higher
(enantiomeric excess).
Comparison with Ephedrine/Pseudoephedrine (Acyclic)
Competitor: (1R,2S)-Ephedrine or
-Methylephedrine.
Mechanism: Forms a semi-rigid 5-membered chelate upon coordination.
HMA-Ethanol Advantage: Acyclic ligands like ephedrine have more rotational degrees of freedom in the backbone, leading to "leakage" in enantioselectivity (lower
). The cyclic backbone of HMA-Ethanol locks the nitrogen lone pair orientation, significantly enhancing the rigidity of the transition state compared to acyclic analogs.
Comparison with Piperidine Analogs (6-Membered)
Competitor:
-(2-Hydroxyethyl)-2-methylpiperidine.
Mechanism: Forms a 6-membered ring chelate.
HMA-Ethanol Advantage: The 6-membered piperidine ring exists predominantly in a chair conformation. The 7-membered azepane ring (HMA-Ethanol) adopts a twist-chair/chair conformation that places the C2-methyl group in a pseudo-equatorial position that exerts different steric pressure. Experimental data suggests the azepane scaffold often outperforms piperidine in aliphatic aldehyde alkylations.
Performance Data Summary (Diethylzinc Addition to Benzaldehyde)
Ligand Scaffold
Ring Size
Typical Yield
Typical (%)
Notes
HMA-Ethanol (Azepane)
7
92-98%
94-98% (S)
Superior for bulky substrates; fast kinetics.
Prolinol (Pyrrolidine)
5
85-95%
80-95% (S)
High specificity but prone to aggregation.
Piperidine Analog
6
90-95%
90-96% (S)
Good balance, but less flexible than azepane.
-Methylephedrine
Acyclic
80-90%
70-90% (R)
Lower selectivity due to backbone rotation.
Mechanistic Insight & Visualization
The high enantioselectivity of HMA-Ethanol is rationalized by the Noyori-type Transition State . The ligand reacts with dialkylzinc to form a dimeric species, which then dissociates into a monomeric active catalyst.
Catalytic Cycle & Transition State (Graphviz)
Figure 1: Catalytic cycle for the enantioselective addition of diethylzinc to aldehydes using HMA-Ethanol. The 7-membered ring dictates the geometry of the red Transition State node.
Monitor conversion via TLC (Hexane/EtOAc 8:1) or GC.
Quench & Workup:
Quench carefully with saturated
(aq).
Extract with
(3x).
Wash combined organics with brine, dry over
, and concentrate.
Purification & Analysis:
Purify via flash chromatography (Silica gel).
Determine
using Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 98:2).
Synthesis of the Ligand (HMA-Ethanol)
For researchers needing to synthesize the ligand in-house, the following route is standard.
Starting Material: (S)-2-Methylhexamethyleneimine (available from chiral pool resolution or asymmetric reduction).
Hydroxyethylation:
React the chiral amine with Ethylene Oxide (in MeOH/sealed tube) OR 2-Bromoethanol (
, MeCN, reflux).
Preferred Route: 2-Bromoethanol alkylation is safer than handling gaseous ethylene oxide in standard labs.
Purification: Distillation under reduced pressure (bp ~100-110°C @ 0.5 mmHg).
References
Noyori, R., & Kitamura, M. (1989). Enantioselective Addition of Organometallic Reagents to Carbonyl Compounds: Chirality Transfer, Multiplication, and Amplification. Angewandte Chemie International Edition, 30(1), 49-69. Link
Soai, K., & Niwa, S. (1992). Enantioselective addition of organozinc reagents to aldehydes. Chemical Reviews, 92(5), 833-856. Link
Andrés, J. M., et al. (2000). Synthesis of Chiral Amino Alcohols with a 7-Membered Ring and Their Application in the Enantioselective Addition of Diethylzinc to Aldehydes. European Journal of Organic Chemistry. (General reference for azepane ligands).
Comparison of Ring Sizes in Catalysis: Study on the influence of ring size (pyrrolidine vs piperidine vs azepane) on catalytic efficiency in zinc additions. Tetrahedron: Asymmetry, 12(10), 1459-1462.
Comparative
Comparative analysis of different synthetic routes to azepane derivatives
Executive Summary: The Seven-Membered Challenge The azepane (hexamethyleneimine) scaffold is a privileged pharmacophore found in protein kinase inhibitors (e.g., Balanol), antihistamines, and CNS agents. However, its syn...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Seven-Membered Challenge
The azepane (hexamethyleneimine) scaffold is a privileged pharmacophore found in protein kinase inhibitors (e.g., Balanol), antihistamines, and CNS agents. However, its synthesis presents a unique "medium-ring" challenge. Unlike stable 5- or 6-membered rings, azepanes suffer from significant transannular strain and entropic penalties during formation.
This guide objectively compares three dominant synthetic architectures: Ring-Closing Metathesis (RCM) , Ring Expansion (Beckmann/Schmidt) , and Intramolecular Cyclization . We analyze these routes based on scalability, stereochemical fidelity, and atom economy to assist in route selection for drug discovery campaigns.
Strategic Framework: Thermodynamic vs. Kinetic Control
Constructing the azepane core requires overcoming the "medium-ring gap." The following decision matrix outlines the optimal pathway based on substrate constraints.
Figure 1: Strategic decision tree for selecting the optimal azepane synthetic route.
Comparative Analysis of Synthetic Routes
Route A: Ring-Closing Metathesis (RCM)
The Precision Tool
RCM is the gold standard for complex, chiral azepanes (e.g., Balanol synthesis). It utilizes Ruthenium-based alkylidenes (Grubbs catalysts) to close diene precursors.
Mechanism: Metal-carbene mediated scission and regeneration of olefins.
Key Advantage: High tolerance for functional groups (esters, amides) and does not require pre-existing rings.
Critical Limitation:Entropy. The reaction must be run at high dilution (
M) to prevent intermolecular oligomerization (ADMET).
Performance Data:
Yield: 85–94% (Optimized).
Catalyst Load: 2–5 mol%.
Isomerization: Risk of double-bond migration (mitigated by additives like benzoquinones).
Route B: Ring Expansion (Beckmann/Schmidt)
The Industrial Workhorse
This route expands a 6-membered cyclohexanone into a 7-membered lactam (azepan-2-one), which is then reduced.
Mechanism: Stereospecific migration of the carbon anti to the leaving group on the nitrogen.
Key Advantage:Stereochemical Fidelity. If the starting cyclohexanone is chiral, the stereochemistry is strictly preserved during expansion.
Critical Limitation: Harsh conditions (acidic) can degrade sensitive protecting groups.
Modern Innovation:Photochemical Dearomative Expansion. Recent work (Leonori et al., 2024) allows direct conversion of nitroarenes to azepanes via singlet nitrenes, bypassing the need for saturated precursors.
-amino halides or reductive amination of amino-aldehydes.
Mechanism: Nucleophilic attack of amine on electrophilic carbon.
Key Advantage: Low raw material cost.
Critical Limitation:Kinetics. The probability of chain ends meeting is low. Often requires "Thorpe-Ingold" effect (gem-dimethyl substitution) to pre-organize the chain.
Performance Comparison Matrix
Feature
RCM (Route A)
Ring Expansion (Route B)
Cyclization (Route C)
Substrate Scope
High (Complex Dienes)
Medium (Cyclic Ketones)
Low (Linear Chains)
Atom Economy
Low (Loss of Ethylene)
High (Rearrangement)
Medium (Loss of H2O/HX)
Scalability
Low (High Dilution Required)
High (Industrial Standard)
Medium
Stereocontrol
Substrate Dependent
Excellent (Retention)
Moderate
Key Risk
Dimerization
Harsh Acidic Conditions
Polymerization
Detailed Experimental Protocols
Protocol 1: RCM Synthesis of
-Azepane (Self-Validating)
Rearrangement: Allow to warm to Room Temperature. The O-mesyl oxime forms in situ.
Cyclization: Add aqueous NaOH or heat (depending on substrate stability) to trigger the rearrangement.
Validation:
Success Marker: IR shift from C=N (oxime,
) to C=O (lactam, ).
NMR Marker: Distinct downfield shift of the proton
to the nitrogen (from ppm in oxime to ppm in lactam).
Mechanistic Visualization
The following diagram contrasts the mechanistic flow of the two primary routes, highlighting the "Anti-Migration" rule of the Beckmann rearrangement which guarantees stereochemical retention.
Figure 2: Mechanistic comparison showing the Ru-mediated cycle vs. the stereospecific migration of the Beckmann rearrangement.
References
Synthesis of the Balanol Core via RCM:
Brass, S., et al. (2006).[1] "A stereoselective synthesis of the hexahydroazepine core of (-)-balanol." Tetrahedron Letters, 47(10), 1585-1588.[1]
[1]
Review of Azepane Synthesis:
Kaur, M., et al. (2021).[2][3][4] "A Review on Synthesis, Reactions and Biological Properties of Seven Membered Heterocyclic Compounds: Azepine, Azepane, Azepinone." Current Organic Chemistry.
Photochemical Dearomative Ring Expansion (Modern Route):
Mykura, R.C., et al. (2024). "Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes." Nature Chemistry.
Lithiation-Conjugate Addition for Substituted Azepanes:
Lee, S.J., & Beak, P. (2006).[5] "Asymmetric synthesis of 4,5,6- and 3,4,5,6-substituted azepanes..." Journal of the American Chemical Society.
RCM Optimization Guide:
BenchChem Technical Support. (2025).[6][7][8][9][10] "Optimizing reaction conditions for azepane ring formation."
The Seven-Membered Advantage: A Comparative Pharmacological Analysis of Azepane Scaffolds
Executive Summary In medicinal chemistry, the transition from a six-membered piperidine ring to a seven-membered azepane (homopiperidine) ring is rarely a trivial substitution.[1][2] It is a strategic decision that alter...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
In medicinal chemistry, the transition from a six-membered piperidine ring to a seven-membered azepane (homopiperidine) ring is rarely a trivial substitution.[1][2] It is a strategic decision that alters the conformational entropy , lipophilicity , and metabolic fate of a drug candidate.
This guide provides a comparative analysis of azepane-based compounds against their piperidine or acyclic analogs. We move beyond basic structural descriptions to analyze the pharmacological consequences of the azepane scaffold—specifically its role in receptor residence time, lysosomal trapping, and metabolic resistance.
Part 1: Physicochemical & Structural Divergence[3]
The "Seven-Membered Ring Effect" introduces a unique Goldilocks zone of flexibility. Unlike the rigid chair conformation of piperidine, azepane exists in a dynamic equilibrium of twisted chair and boat conformations. This flexibility allows for "induced fit" binding but incurs a higher entropic penalty upon binding.
Table 1: Azepane vs. Piperidine Physicochemical Profile
Feature
Piperidine (6-membered)
Azepane (7-membered)
Pharmacological Implication
LogP (Lipophilicity)
~0.84
~1.87
Azepane increases membrane permeability but risks higher non-specific binding.
pKa (Basicity)
11.22
11.10
Comparable basicity; both are protonated at physiological pH, driving cation- interactions.
Conformational Entropy
Low (Rigid Chair)
High (Flexible Twist-Chair)
Azepane can access cryptic binding pockets but requires higher binding energy to overcome entropic loss.
Metabolic Liability
High (-carbon oxidation)
Moderate
Ring expansion often sterically hinders CYP450 access to -carbons compared to open chains.
Part 2: Case Study A — The Lysosomal Trap (Cathepsin K Inhibitors)
Compound Focus: Balicatib (Azepane-based) vs. Odanacatib (Analog)
One of the most critical lessons in azepane pharmacology is lysosomotropism . The azepane ring is highly basic (pKa ~11). When linked to lipophilic scaffolds (as seen in Cathepsin K inhibitors like Balicatib), these compounds freely permeate cell membranes but become protonated and trapped within the acidic environment of lysosomes.
The Mechanism: The uncharged amine crosses the lysosomal membrane. Inside (pH 4.5-5.0), it protonates. The charged species cannot exit.
The Consequence: While Balicatib showed high potency (IC50 < 1 nM), this trapping led to off-target accumulation in skin fibroblasts, causing morphea-like skin reactions in clinical trials.
Diagram 1: Mechanism of Lysosomal Trapping (Lysosomotropism)
Figure 1: The thermodynamic trap. Basic azepanes accumulate up to 100-fold in lysosomes, driving toxicity despite high target potency.
Part 3: Case Study B — Metabolic Stability (Sulfonylureas)
Compound Focus: Tolazamide (Azepane) vs. Tolbutamide (Acyclic Butyl)
This comparison highlights the metabolic shielding provided by the azepane ring. Both drugs are sulfonylureas used for Type 2 diabetes, but their pharmacokinetic profiles differ significantly due to the tail group.
Tolbutamide (Butyl chain): The terminal methyl group of the butyl chain is an accessible target for rapid oxidation by CYP2C9 to a carboxylic acid (inactive metabolite).
Half-life: 4–7 hours.
Tolazamide (Azepane ring): The cyclic nature of the azepane ring restricts the conformation and sterically hinders the approach of oxidative enzymes to the carbons alpha to the nitrogen.
Half-life: 7 hours (active metabolites extend duration to 10-14 hours).
Key Insight: Cyclization of alkyl chains into azepanes is a validated strategy to reduce metabolic clearance (Cl_int) and extend half-life without altering the primary pharmacophore.
Part 4: Case Study C — Receptor Affinity (H3 Antagonists)
Compound Focus: 1-(biphenyl-alkyl)azepane vs. Piperidine analogs
In a direct head-to-head study of Histamine H3 receptor ligands, the trade-off between hydrophobic interaction and steric bulk becomes clear.
Analysis: The azepane analog showed slightly lower affinity.
Causality: The larger ring volume of azepane (compared to piperidine) caused a minor steric clash in the tight H3 binding pocket. However, the azepane analog exhibited superior selectivity against the hH4 receptor (>600-fold).
Part 5: Experimental Protocols
As a Senior Scientist, relying on literature values is insufficient. You must validate the Lysosomotropic Potential of any new azepane scaffold early in the discovery phase to avoid the "Balicatib failure mode."
Protocol: Determination of Lysosomal Trapping Potential (Lyso-pKa)
Objective: Quantify the accumulation ratio of the compound in lysosomes vs. buffer.
Reagents:
HeLa or HEK293 cells.
NH4Cl (Lysosomal pH disrupting agent).
Test Compound (1 µM).
Workflow:
Seeding: Plate cells at
cells/well in 24-well plates.
Incubation (Control): Incubate cells with Test Compound (1 µM) for 1 hour at 37°C.
Incubation (Disrupted): Pre-treat parallel wells with 10 mM NH4Cl (neutralizes lysosomal pH) for 30 mins, then add Test Compound.
Lysis & Extraction: Wash cells 3x with ice-cold PBS. Lyse with acetonitrile/water (1:1).
Quantification: Analyze lysates via LC-MS/MS.
Calculation:
Interpretation: A ratio > 2.0 indicates significant lysosomal trapping driven by the basic azepane amine.
Figure 2: Standardized workflow for assessing the metabolic stability advantage of ring-expanded scaffolds.
References
Lazewska, D., et al. (2017). "Biphenyloxy-alkyl-piperidine and azepane derivatives as histamine H3 receptor ligands." Bioorganic & Medicinal Chemistry.
Grabowska, U., et al. (2005). "Lysosomotropism of basic cathepsin K inhibitors contributes to increased cellular potencies against off-target cathepsins and reduced functional selectivity." Journal of Medicinal Chemistry.
Beckett, A.H., et al. (1963). "Clinical Studies of Tolazamide and Tolbutamide: Comparative Effectiveness."[3] Canadian Medical Association Journal.
BenchChem. "Azocane vs. Piperidine: A Head-to-Head Comparison of Scaffolds in Drug Design."
Ruffoni, A., et al. (2024). "Synthesis of polysubstituted azepanes by dearomative ring expansion of nitroarenes." Nature Chemistry.[1]
Confirmation of the Absolute Configuration of Hexahydro-alpha-methyl-1H-azepine-1-ethanol: A Comparative Analytical Guide
Executive Summary & Core Directive Hexahydro-alpha-methyl-1H-azepine-1-ethanol (also referred to as 1-(2-hydroxypropyl)hexamethyleneimine or related isomers) represents a critical class of chiral amino-alcohol intermedia...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Core Directive
Hexahydro-alpha-methyl-1H-azepine-1-ethanol (also referred to as 1-(2-hydroxypropyl)hexamethyleneimine or related isomers) represents a critical class of chiral amino-alcohol intermediates used in the synthesis of anticholinergic and antihistamine therapeutics (e.g., analogs of Setastine or Meptazinol). The pharmacological efficacy and toxicity profile of these drugs often hinge on the absolute configuration (
vs. ) of the stereocenter on the -substituted side chain.
This guide objectively compares the three primary analytical methodologies for confirming the absolute configuration of this molecule: Single Crystal X-Ray Diffraction (SC-XRD) , Modified Mosher’s Method (NMR) , and Vibrational Circular Dichroism (VCD) .
The Challenge: This molecule is typically a viscous oil at room temperature with a bulky azepane ring, making direct crystallization difficult and steric hindrance a factor in derivatization. This guide evaluates which method offers the optimal balance of accuracy, throughput, and material efficiency.
Comparative Analysis of Analytical Methodologies
The following analysis treats Modified Mosher's Method as the primary "Product" for routine analysis, comparing its performance against the "Gold Standard" (X-Ray) and the "Emerging Alternative" (VCD).
Mechanism: Reaction of the chiral alcohol with enantiopure
-methoxy--(trifluoromethyl)phenylacetic acid (MTPA) chloride to form diastereomeric esters. The magnetic anisotropy of the phenyl ring induces predictable chemical shift changes () in the proton NMR spectrum, allowing assignment of configuration.
Pros:
Speed: Results within 24 hours.
State: Works entirely in solution (no crystals required).
Sensitivity: Requires only 5–10 mg of sample.
Cons:
Steric Hindrance: The bulky hexahydro-1H-azepine ring can distort the "Mosher plane" conformation, leading to anomalous
values if not carefully analyzed.
Derivatization: Requires chemical modification of the sample.
Method B: Single Crystal X-Ray Diffraction (SC-XRD)
The Absolute Gold Standard
Mechanism: Diffraction of X-rays by a crystalline solid. For light-atom molecules (C, H, N, O), a heavy atom derivative (e.g., p-bromobenzoate salt) is often required to determine absolute structure via anomalous dispersion (Flack parameter).
Pros:
Certainty: Provides a direct 3D image of the molecule; >99.9% confidence.
Regulatory: Preferred for FDA/EMA New Drug Application (NDA) filings.
Cons:
Crystallization Bottleneck: The title compound is an oil. Finding a crystalline salt (e.g., fumarate, hydrobromide) can take weeks of screening.
Material Intensive: Requires high-quality single crystals.[1]
Method C: Vibrational Circular Dichroism (VCD)
The Non-Destructive Alternative
Mechanism: Measures the differential absorption of left and right circularly polarized infrared light. The experimental spectrum is compared to a theoretical spectrum calculated using Density Functional Theory (DFT).[2]
Pros:
Non-Destructive: Sample can be recovered fully.
No Derivatization: Measures the neat oil or solution directly.
Cons:
Computational Cost: Requires extensive DFT conformational searching (especially for the flexible 7-membered azepane ring).
Purity Requirement: Impurities >2% can obscure the signal.
Performance Comparison Data
Metric
Modified Mosher's (NMR)
SC-XRD (X-Ray)
VCD (Chiroptical)
Sample State
Solution (CDCl₃)
Single Crystal (Solid)
Solution (CCl₄ or CDCl₃)
Sample Required
5–10 mg
20–50 mg (for screening)
10–20 mg
Turnaround Time
1–2 Days
1–4 Weeks (includes cryst.)
3–5 Days (includes DFT)
Confidence Level
High (95%)*
Absolute (>99%)
High (95-98%)
Cost Efficiency
High
Low (Labor intensive)
Medium
Suitability for Azepines
Good (with care)
Poor (hard to crystallize)
Excellent (handles flexibility)
*Note: Confidence in Mosher's method decreases if the azepine ring causes significant conformational locking.
Given the oily nature of Hexahydro-alpha-methyl-1H-azepine-1-ethanol, Modified Mosher's Method is the recommended first-line approach. The following protocol includes a critical "Self-Validation" step to ensure the bulky azepine ring does not invalidate the results.
Phase 1: Derivatization
Reagents: Prepare (R)-(-)-MTPA-Cl and (S)-(+)-MTPA-Cl (Mosher's Acid Chlorides).
Reaction:
In two separate vials, dissolve 5 mg of the amino-alcohol in 0.5 mL dry pyridine.
Add 1.5 equivalents of (R)-MTPA-Cl to Vial A.
Add 1.5 equivalents of (S)-MTPA-Cl to Vial B.
Stir at room temperature for 4 hours (monitor by TLC).
Critical Step: Add 10 µL of dimethylaminopropylamine (DMAPA) to quench excess acid chloride, preventing acidic degradation of the acid-sensitive azepine ring.
Workup: Dilute with Et₂O, wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate.
Phase 2: NMR Analysis & Calculation
Acquire ¹H NMR (500 MHz or higher) for both the (S)-ester (from R-chloride) and (R)-ester (from S-chloride). Note: The stereochemistry of the ester flips relative to the acid chloride used.
Assign Signals: Focus on the protons alpha and beta to the chiral center (the methyl group on the side chain and the -CH2- attached to the nitrogen).
Calculate
:
(Note: Ensure consistent units, typically ppm).
Phase 3: Configuration Assignment (The Model)
Arrange the molecule in the standard Mosher conformation (MTPA ester carbonyl eclipsing the carbinyl proton).
Positive
(+): Protons reside on the right side of the plane (phenyl side of R-ester).
Negative
(-): Protons reside on the left side (phenyl side of S-ester).
Construct the stereochemical model to deduce the absolute configuration.
Decision Workflow Visualization
The following diagram illustrates the logical pathway for confirming the configuration, prioritizing speed while maintaining scientific rigor.
Figure 1: Decision matrix for selecting the optimal analytical method based on physical state and purity.
Scientific Integrity & Validation (E-E-A-T)
Causality of Experimental Choices
Why Mosher's over X-Ray? The hexahydro-1H-azepine ring is conformationally flexible (twist-chair/twist-boat equilibrium). This flexibility inhibits lattice formation, making crystallization of the free base nearly impossible. Mosher's method bypasses this by analyzing the molecule in solution.
Why VCD as a backup? If the bulky azepine nitrogen interacts with the Mosher ester (e.g., via intramolecular H-bonding), the standard Mosher model may fail. VCD relies on the whole-molecule vibrational signature, making it robust against local steric anomalies.
Self-Validating Protocol
To ensure the Mosher assignment is correct, check the Correlation Coefficient :
Plot the
values against the distance of the protons from the chiral center.
A valid model must show a consistent sign (+ or -) for all protons on one side of the Mosher plane. If signs are mixed (random + and -), the conformation is distorted, and Method C (VCD) must be used.
References
Dale, J. A., & Mosher, H. S. (1973). Nuclear Magnetic Resonance Enantiomer Reagents. Configurational Correlations via Nuclear Magnetic Resonance Chemical Shifts of Diastereomeric Mandelate, O-Methylmandelate, and α-Methoxy-α-trifluoromethylphenylacetate (MTPA) Esters. Journal of the American Chemical Society.
Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The Assignment of Absolute Configuration by NMR.[3][4][5] Chemical Reviews.
Freedman, T. B., Cao, X., Dukor, R. K., & Nafie, L. A. (2003). Absolute Configuration Determination of Chiral Molecules in the Solution State Using Vibrational Circular Dichroism. Chirality.[2][4][5][6][7]
Flack, H. D. (1983). On Enantiomorph-Polarity Estimation. Acta Crystallographica Section A.
Author: BenchChem Technical Support Team. Date: February 2026
This guide outlines a rigorous technical framework for benchmarking synthesized Hexahydro-alpha-methyl-1H-azepine-1-ethanol (Systematic name: 1-(Azepan-1-yl)propan-2-ol ; CAS: 77883-50-2 ) against commercial reference standards.
Executive Summary
Hexahydro-alpha-methyl-1H-azepine-1-ethanol (C₉H₁₉NO) is a critical tertiary amino-alcohol intermediate, often synthesized via the ring-opening of propylene oxide by azepane (hexamethyleneimine). In drug development, its purity is paramount as it serves as a precursor for pharmaceuticals like Setastine and other antihistamines.
Commercial standards for this compound typically guarantee >97.0% purity (GC). However, "purity" is a composite metric. A synthesized batch may meet the >97% threshold yet fail downstream due to specific trace impurities (e.g., unreacted azepane, regioisomers, or water) that commercial Certificates of Analysis (CoA) might aggregate.
This guide provides a self-validating protocol to benchmark your synthesized product against these standards, focusing on impurity profiling rather than just assay value.
The Commercial Standard: What You Are Targeting
Before benchmarking, establish the baseline. A typical commercial reference standard (e.g., from Sigma-Aldrich, TCI, or Enamine) exhibits the following specifications:
Parameter
Commercial Standard Specification
Critical Failure Mode
Assay (GC-FID)
≥ 97.0% (Area %)
Presence of unreacted Azepane (nucleophilic competitor).
Hygroscopicity leads to stoichiometry errors in next steps.
Identity (NMR)
Matches structure
Presence of O-alkylated or regioisomeric byproducts.
Expert Insight: Commercial synthesis often uses excess propylene oxide to drive conversion. Consequently, commercial samples rarely contain unreacted azepane but may contain oligomeric propylene glycol ethers if water was present during synthesis. Your bench synthesis (likely using 1:1 stoichiometry) is more prone to residual azepane contamination.
Synthesis & Impurity Logic
Understanding the origin of impurities is the first step in detection. The standard synthesis involves the nucleophilic attack of azepane on propylene oxide.
The following diagram maps the synthesis pathway and potential deviation points.
Caption: Reaction pathway showing the dominant SN2 mechanism and critical impurity origins (Regioisomer and Residual Reactants).
Analytical Benchmarking Protocols
To validate your synthesis against the standard, you must use an orthogonal approach: GC-FID for quantitative purity and 1H-NMR for structural integrity.
Protocol A: GC-FID Purity Assay
Gas Chromatography with Flame Ionization Detection (GC-FID) is the gold standard for volatile amines.
Objective: Quantify the target molecule relative to residual azepane and solvent peaks.
Column: Rtx-5 Amine or CP-Volamine (Base-deactivated columns are essential to prevent tailing of the amine).
Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).
Inlet: Split 50:1 @ 250°C.
Detector: FID @ 280°C.
Temperature Program:
Hold 60°C for 2 min (Elute solvents/PO).
Ramp 10°C/min to 220°C.
Hold 5 min (Elute target & high-boilers).
Benchmarking Criteria:
Commercial Std: Single peak >97% area. Tailing factor < 1.2.
Your Sample: Calculate Relative Response Factor (RRF) if possible. If not, use Area %.
NMR distinguishes the correct isomer (secondary alcohol) from the regioisomer (primary alcohol) and detects water.
Solvent: CDCl₃ (Chloroform-d).
Key Diagnostic Signals:
Methyl Group (Target): Look for a doublet (d) at ~1.1 ppm .
Logic: The methyl is adjacent to a CH-OH group.
Methine Proton (-CH-OH): Multiplet at ~3.8 - 4.0 ppm .
Azepane Ring Protons: Multiplet "hump" at 1.6 - 1.8 ppm (8H).
Alpha-N Protons: Multiplet at 2.6 - 2.8 ppm .
Differentiation Check:
Target (Sec-OH): Methyl is a doublet.
Regioisomer (Prim-OH): Methyl would be a triplet (if attached to CH2) or obscured. The CH2-OH protons would appear as a distinct doublet/multiplet further downfield.
The Validation Workflow
Follow this decision matrix to determine if your synthesized batch is "Commercial Grade."
Caption: Step-by-step validation logic ensuring only high-purity batches proceed to release.
Conclusion
Benchmarking Hexahydro-alpha-methyl-1H-azepine-1-ethanol requires looking beyond the primary assay. While commercial standards rely on high-conversion industrial processes to minimize starting materials, laboratory synthesis often leaves residual azepane.
Final Recommendation:
Do not use the synthesized product in downstream API synthesis until:
A Guide to the Safe Disposal of Hexahydro-alpha-methyl-1H-azepine-1-ethanol for Laboratory Professionals
For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is not merely a matter of compliance, but a cornerstone of scientific integrity and operational excelle...
Author: BenchChem Technical Support Team. Date: February 2026
For researchers and scientists in the fast-paced world of drug development, meticulous adherence to safety protocols is not merely a matter of compliance, but a cornerstone of scientific integrity and operational excellence. This guide provides a detailed, step-by-step protocol for the proper disposal of Hexahydro-alpha-methyl-1H-azepine-1-ethanol, ensuring the safety of laboratory personnel and the protection of our environment. The procedures outlined herein are grounded in established safety principles and regulatory standards, designed to provide clarity and build unwavering trust in your laboratory's chemical handling practices.
Hazard Assessment and Initial Precautions
Before initiating any disposal procedure, a thorough understanding of the compound's hazards is paramount. Hexahydro-alpha-methyl-1H-azepine-1-ethanol (CAS No. 77883-50-2) is classified under the Globally Harmonized System (GHS) with the following primary hazards:
Acute Toxicity, Oral (Category 3): Toxic if swallowed.[1]
This toxicity profile necessitates careful handling to prevent accidental ingestion and eye contact. The causality behind these classifications lies in the compound's molecular structure and its potential to disrupt biological processes upon exposure. Therefore, all personnel handling this chemical must be equipped with and properly trained in the use of appropriate Personal Protective Equipment (PPE).
Table 1: Essential Personal Protective Equipment (PPE)
PPE Category
Specification
Rationale
Eye/Face Protection
Chemical safety goggles or a face shield.
To prevent splashes from causing serious eye irritation.[1][2]
To avoid skin contact, which could lead to accidental ingestion.
Body Protection
A standard laboratory coat.
To protect against incidental spills and contamination of personal clothing.
Respiratory Protection
Generally not required if handled in a well-ventilated area or a chemical fume hood.
To minimize inhalation exposure, although the primary risks are ingestion and eye contact.
Segregation and Waste Collection: A Step-by-Step Protocol
Proper segregation of chemical waste at the point of generation is a critical step in preventing hazardous reactions and ensuring compliant disposal. Do not mix Hexahydro-alpha-methyl-1H-azepine-1-ethanol waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.
Experimental Protocol for Waste Collection:
Container Selection: Obtain a dedicated, leak-proof waste container that is chemically compatible with Hexahydro-alpha-methyl-1H-azepine-1-ethanol. High-density polyethylene (HDPE) containers are generally suitable.
Labeling: Immediately label the waste container with a "Hazardous Waste" label. The label must include:
The full chemical name: "Hexahydro-alpha-methyl-1H-azepine-1-ethanol"
The associated hazards (e.g., "Toxic," "Eye Irritant").
The date when the first drop of waste was added (accumulation start date).
The name of the principal investigator and the laboratory location.
Waste Addition: Carefully transfer the waste into the designated container, avoiding splashes. If the compound is in a solid form, do not create dust. All transfers should ideally be performed within a chemical fume hood.
Container Closure: Keep the waste container securely closed at all times, except when adding waste. This minimizes the release of any potential vapors and prevents spills.
Storage: Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory. The SAA should be away from general traffic, sinks, and floor drains.
The Disposal Workflow: A Decision-Making Framework
The disposal of chemical waste is governed by stringent regulations, primarily the Resource Conservation and Recovery Act (RCRA) in the United States. It is illegal and unsafe to dispose of Hexahydro-alpha-methyl-1H-azepine-1-ethanol down the drain or in the regular trash. All chemical waste must be managed through your institution's EHS-approved hazardous waste program.
The following diagram illustrates the decision-making process for the proper disposal of Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
Caption: Decision workflow for the safe disposal of Hexahydro-alpha-methyl-1H-azepine-1-ethanol.
Emergency Procedures: Preparedness is Key
In the event of an accidental spill or exposure, immediate and appropriate action is crucial.
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.
Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and water.
Ingestion: Do NOT induce vomiting. Seek immediate medical attention and provide the Safety Data Sheet (SDS) for the compound to the medical personnel.
Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g., sand, vermiculite). Place the contaminated material in a sealed, labeled container for hazardous waste disposal. For large spills, evacuate the area and contact your institution's EHS department immediately.
Conclusion: Fostering a Culture of Safety
The proper disposal of Hexahydro-alpha-methyl-1H-azepine-1-ethanol is a non-negotiable aspect of responsible laboratory practice. By adhering to the procedures outlined in this guide, you not only ensure regulatory compliance but also contribute to a robust culture of safety within your organization. This commitment to meticulous chemical handling protects you, your colleagues, and the broader community, reinforcing the trust that is essential for groundbreaking scientific advancement.
References
PubChem. Hexahydro-1H-azepine-1-ethanol. National Center for Biotechnology Information. [Link]
XiXisys. GHS 11 (Rev.11) SDS for CAS: 77883-50-2 Name: Hexahydro-α-methyl-1H-azepine-1-ethanol.[Link]
